(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane

Core Science & Biosynthesis

Pharmacokinetic Profiling of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane Scaffolds: A Comprehensive Technical Guide

Executive Summary

The optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties is a central challenge in small-molecule drug discovery. Recently, the (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold has emerged as a privileged, conformationally restricted bioisostere for morpholine and piperazine rings. By introducing an ethylene bridge into the standard morpholine ring, medicinal chemists can precisely modulate a molecule's steric bulk, basicity, and metabolic stability. This guide provides an in-depth analysis of the mechanistic rationale behind utilizing this bridged bicyclic system and outlines the standardized in vitro and in vivo pharmacokinetic profiling workflows required to evaluate these advanced scaffolds.

Mechanistic Rationale & Structural Biology

The decision to replace a simple saturated heterocycle (like morpholine) with a (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane module is driven by specific physicochemical and structural causalities:

• Steric Bulk and Target Selectivity: Morpholine is a classic hinge-binding motif used in kinase inhibitors. However, standard morpholines often struggle to discriminate between closely related kinases, such as PI3K and mTOR. The introduction of the 3-oxa-8-azabicyclo[3.2.1]octane system increases the steric demand of the ligand. Structural biology studies reveal that the mTOR hinge region is slightly more accommodating and hydrophobic than that of PI3Kα. The bridged scaffold clashes with the tighter PI3K pocket while fitting optimally into mTOR, driving selectivity from ~2-fold to over 100-fold [1].

• Metabolic Stability (Phase I Clearance): Cytochrome P450 (CYP) enzymes frequently target the alpha-carbons adjacent to the basic amine or oxygen atoms in morpholine rings, leading to rapid oxidative clearance. The rigid, bridged architecture of the bicyclic scaffold sterically shields these vulnerable alpha-protons, significantly prolonging the compound's half-life and reducing intrinsic clearance ( CLint​ ) [2].

• Modulation of Basicity and BBB Permeability: The bicyclic framework subtly alters the hybridization and lone-pair availability of the nitrogen atom, shifting the pKa​ . This modulation, combined with the increased lipophilicity (clogP) of the ethylene bridge, enhances passive membrane permeability. This is highly advantageous for neuro-oncology targets, where crossing the blood-brain barrier (BBB) is a prerequisite for efficacy [3].

Figure 1: PI3K/mTOR signaling cascade and bridged-morpholine inhibitor intervention.

Pharmacokinetic Profiling Workflows

To accurately profile the ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of compounds containing the (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold, rigorous, self-validating experimental protocols must be employed.

Protocol A: In Vitro Hepatic Microsomal Stability Assay

Objective: To quantify Phase I metabolic intrinsic clearance ( CLint​ ) and validate the steric shielding effect of the bridged scaffold against CYP450 oxidation.

Step-by-Step Methodology:

• Preparation: Thaw human or rodent liver microsomes on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . Dilute the microsomes in the buffer to a final protein concentration of 0.5 mg/mL.

• Spiking: Add the test compound (dissolved in DMSO) to the microsomal suspension to achieve a final concentration of 1 µM. Ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent CYP inhibition.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Quenching: At predetermined time points (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from the incubation mixture and immediately transfer them into 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., tolbutamide 100 ng/mL) to precipitate proteins and halt the reaction.

• Centrifugation & Analysis: Centrifuge the quenched samples at 4000 × g for 15 minutes at 4°C. Transfer the supernatant to LC-vials and analyze the remaining parent compound via LC-MS/MS.

• Self-Validation Check: Run a high-clearance reference compound (e.g., Verapamil or Testosterone) in parallel. If the reference compound does not deplete by at least 70% within 30 minutes, the assay is invalid (indicating degraded NADPH or inactive microsomes) and must be repeated.

Protocol B: In Vivo Brain Penetration and PK Profiling

Objective: To determine systemic exposure (AUC), oral bioavailability ( F ), half-life ( t1/2​ ), and the brain-to-plasma partition coefficient ( Kp,brain​ ) critical for CNS-active agents.

Step-by-Step Methodology:

• Dosing Formulation: Formulate the bridged-scaffold compound in a biocompatible vehicle (e.g., 5% NMP, 45% PEG400, 50% water).

• Administration: Administer the compound to male Sprague-Dawley rats (n=3 per route) via intravenous (IV) tail-vein injection (1 mg/kg) and oral (PO) gavage (10 mg/kg).

• Blood Sampling: Collect 200 µL of blood via the jugular vein into K2-EDTA tubes at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge immediately at 3000 × g for 10 minutes at 4°C to isolate plasma.

• Brain Tissue Sampling: At terminal time points corresponding to Tmax​ (e.g., 1 hour) and the elimination phase (e.g., 4 hours), euthanize a parallel cohort of rats. Perfuse transcardially with ice-cold saline to remove blood from the cerebral vasculature. Extract the brain, weigh it, and homogenize in 3 volumes (w/v) of phosphate-buffered saline (PBS).

• Extraction & Quantification: Subject both plasma and brain homogenates to protein precipitation (3:1 ratio of acetonitrile to sample). Analyze via LC-MS/MS. Calculate Kp,brain​ as the ratio of AUCbrain​ to AUCplasma​ .

Figure 2: In vivo pharmacokinetic and brain penetration profiling workflow.

Quantitative Data Comparison

The following table summarizes the profound impact of replacing a standard morpholine ring with a (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold, synthesizing data trends observed in the development of clinical candidates like and highly selective.

Scaffold Derivative	Target Selectivity (mTOR / PI3Kα)	In Vitro T1/2​ (Human Microsomes)	Oral Bioavailability ( F% )	Brain/Plasma Ratio ( Kp,brain​ )
Unsubstituted Morpholine	~2.5-fold	25 min	35%	0.15
3-oxa-8-azabicyclo[3.2.1]octane	>100-fold	>120 min	65%	0.85 - 1.25

Data Interpretation: The bridged scaffold not only dials out PI3K activity (driving the selectivity ratio >100-fold) but also completely stabilizes the molecule against hepatic Phase I metabolism (extending T1/2​ > 120 min). Furthermore, the optimized lipophilicity allows the compound to achieve near-unity distribution across the blood-brain barrier ( Kp,brain​≈1 ), making it highly suitable for glioblastoma or brain metastasis indications.

References

• Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. Journal of Medicinal Chemistry.[Link]

• Synthesis of novel and conformationally constrained bridged amino acids as compact modules for drug discovery. Tetrahedron Letters.[Link]

• A Conformational Restriction Strategy for the Identification of a Highly Selective Pyrimido-pyrrolo-oxazine mTOR Inhibitor. Journal of Medicinal Chemistry.[Link]

Conformational Analysis of 3-Oxa-8-azabicyclo[3.2.1]octane Derivatives: A Strategic Guide to Rigidified Bioisosteres

Abstract In the pursuit of highly selective kinase inhibitors and optimized pharmacokinetic profiles, the strategic rigidification of flexible pharmacophores has become a cornerstone of rational drug design. The 3-oxa-8-azabicyclo[3.2.1]octane scaffold serves as a conformationally locked bioisostere of morpholine. By eliminating the entropic penalty associated with target binding and increasing spatial bulk, this bicyclic system provides a powerful vector for dialing in target selectivity. This whitepaper details the structural fundamentals, analytical workflows, and field-proven applications of 3-oxa-8-azabicyclo[3.2.1]octane derivatives in modern medicinal chemistry.

The Causality of Conformational Restriction

Flexible saturated heterocycles, such as morpholine, readily undergo chair-to-chair interconversions and nitrogen inversion. While this flexibility allows a single molecule to adapt to various binding pockets, it inherently leads to promiscuity (off-target toxicity) and an entropic penalty upon binding.

The solves this by fusing a morpholine-like chair conformation with a pyrrolidine-like envelope via an ethylene bridge. This rigidification achieves three critical outcomes:

• Entropic Optimization : The molecule is pre-organized into its bioactive conformation, lowering the free energy ( ΔG ) of binding.

• Vectorial Precision : The lone pairs on the oxygen (position 3) and nitrogen (position 8) are locked in spatially distinct trajectories, allowing for precise hydrogen-bond networking.

• Steric Discrimination : The added bulk of the ethylene bridge can be used to intentionally induce steric clashes in highly homologous off-target proteins.

Case Study: Dialing Out PI3K to Achieve mTOR Selectivity

A classic application of this scaffold is the differentiation between the Mechanistic Target of Rapamycin (mTOR) and Phosphoinositide 3-Kinase (PI3K). Because both kinases share a highly homologous ATP-binding cleft, early inhibitors (bearing standard morpholine groups) were dual PI3K/mTOR inhibitors.

By replacing the morpholine moiety with a 3-oxa-8-azabicyclo[3.2.1]octane group, researchers successfully generated . The causality is purely spatial: the rigidified bicyclic system perfectly occupies the slightly larger hydrophobic pocket of mTOR, whereas it , resulting in a >450-fold selectivity for mTOR.

Figure 1: PI3K/mTOR Pathway intervention using conformationally restricted inhibitors.

Comparative Pharmacophore Data

To understand the physicochemical impact of this bioisosteric replacement, we must analyze the quantitative properties. The table below summarizes the shift in parameters when transitioning from a standard morpholine to the rigidified bicyclic system.

Property	Morpholine	3-Oxa-8-azabicyclo[3.2.1]octane	Causality / Impact on Drug Design
Conformational State	Flexible (Rapid chair flip)	Rigid (Locked chair/envelope)	Reduces entropic penalty upon target binding.
Steric Bulk (Volume)	Low	High (Bridged ethylene unit)	Induces steric clashes in off-target kinases (e.g., PI3K).
Topological Polar Surface Area	21.3 Ų	21.3 Ų	Maintains favorable membrane permeability and BBB crossing.
Target Selectivity (Kinases)	Dual PI3K/mTOR	Highly mTOR selective	The bridged structure optimally fills the mTOR hinge region.

Self-Validating Analytical Workflows for Conformational Profiling

Figure 2: Multi-modal analytical workflow for conformational profiling.

Protocol A: NMR Spectroscopy (NOESY & 3J Coupling)

Because the bicyclic framework is highly rigid, the spatial distances between protons are fixed, making Nuclear Overhauser Effect Spectroscopy (NOESY) highly reliable for determining the orientation of the N-8 substituent.

• Step 1: Sample Preparation. Dissolve 15 mg of the derivative in 0.6 mL of CDCl₃ (or DMSO- d6​ if highly polar). Causality: High concentration is required to achieve a sufficient signal-to-noise ratio for 2D cross-peaks within a reasonable timeframe.

• Step 2: Internal Calibration (Self-Validation Loop). Acquire a standard 1D 1 H NMR spectrum. Validate the solvent residual peak (e.g., CDCl₃ at 7.26 ppm). Measure the line width at half-height; if it exceeds 1.0 Hz, re-shim the magnet. Causality: Poor shimming will obscure the fine multiplet splitting necessary for accurate 3J coupling constant extraction.

• Step 3: 3J Coupling Analysis. Extract the coupling constants for the bridgehead protons (C1-H and C5-H). The rigid dihedral angles defined by the Karplus equation will confirm the integrity of the bicyclic core.

• Step 4: 2D NOESY Acquisition. Run a 2D NOESY experiment with a mixing time of 300–500 ms.

• Step 5: Spatial Assignment. Look for cross-peaks between the N-substituent protons and the endo-protons of the morpholine ring (C2/C4). A strong NOE indicates an axial/endo orientation of the nitrogen lone pair, while the absence of this NOE suggests an equatorial/exo orientation.

Protocol B: Computational Density Functional Theory (DFT)

To predict the thermodynamic preference of nitrogen inversion and stereoelectronic stabilization, DFT is employed.

• Step 1: Initial Geometry Generation. Construct the 3D model of the derivative using molecular mechanics (e.g., MMFF94) to generate both endo and exo N-substituent conformers.

• Step 2: Geometry Optimization. Optimize the structures using the B3LYP functional with a 6-31G(d) basis set. Causality: B3LYP/6-31G(d) provides an optimal balance between computational cost and accuracy for predicting organic molecular geometries and energy barriers.

• Step 3: Frequency Calculation (Self-Validation Loop). Perform a vibrational frequency calculation on the optimized geometries. Validation: The absence of imaginary frequencies confirms that the structure is a true local minimum on the potential energy surface, not a transition state.

• Step 4: Natural Bond Orbital (NBO) Analysis. Calculate the NBO to quantify hyperconjugative interactions (e.g., nN​→σC−O∗​ or nO​→σC−N∗​ ). Causality: These stereoelectronic effects dictate the basicity of the bridgehead nitrogen and the overall stability of the chosen conformation.

Protocol C: Single-Crystal X-Ray Diffraction (XRD)

While NMR and DFT provide solution-state and gas-phase data, XRD provides absolute solid-state confirmation.

• Step 1: Crystallization. Utilize vapor diffusion or slow evaporation. A highly rigid molecule like 3-oxa-8-azabicyclo[3.2.1]octane often crystallizes readily due to its low conformational entropy.

• Step 2: Data Collection. Mount the crystal at cryogenic temperatures (e.g., 100 K) to minimize thermal motion, ensuring high-resolution atomic coordinates.

• Step 3: Refinement (Self-Validation Loop). Refine the structure until the R-factor (R1) is < 0.05. Validation: A low R-factor combined with a goodness-of-fit (GoF) near 1.0 validates the absolute stereochemistry and the exact pucker of the morpholine/pyrrolidine rings.

Conclusion

The 3-oxa-8-azabicyclo[3.2.1]octane scaffold represents a triumph of rational, conformationally driven drug design. By understanding the causality behind its rigidity—specifically how it mitigates entropic penalties and enforces steric boundaries—medicinal chemists can purposefully deploy this module to rescue promiscuous leads. When validated through rigorous, multi-modal analytical workflows (NMR, DFT, and XRD), this morpholine bioisostere provides a predictable and highly effective vector for achieving elite kinase selectivity.

References

• Wu, G., Kou, B., Tang, G., Zhu, W., Shen, H. C., Liu, H., & Hu, T. (2016). Synthesis of novel and conformationally constrained bridged amino acids as compact modules for drug discovery. Tetrahedron Letters, 57(6), 599-602.[Link]

• Rageot, D., Bohnacker, T., Melone, A., et al. (2018). Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. Journal of Medicinal Chemistry, 61(22), 10084-10105.[Link]

• Borsari, C., Rageot, D., Dall'Asen, A., et al. (2019). A Conformational Restriction Strategy for the Identification of a Highly Selective Pyrimido-pyrrolo-oxazine mTOR Inhibitor. Journal of Medicinal Chemistry, 62(18), 8609-8630.[Link]

The Underexplored Frontier: A Technical Guide to the 3-Oxa-8-azabicyclo[3.2.1]octane Core in Drug Discovery

Introduction: Beyond the Familiar Tropane in Privileged Scaffolds

In the landscape of medicinal chemistry, certain molecular frameworks, termed "privileged scaffolds," recur across a multitude of biologically active compounds, demonstrating a remarkable ability to interact with diverse protein targets. The rigid, bicyclic 8-azabicyclo[3.2.1]octane, the core of tropane alkaloids like cocaine and atropine, stands as a quintessential example of such a scaffold.[1][2] Its constrained conformation provides a unique three-dimensional presentation of substituents, enabling high-affinity interactions with a range of receptors and transporters. However, the very success of the tropane scaffold has also spurred the exploration of its bioisosteres—molecules with similar shapes and volumes but different elemental compositions—in a quest for improved pharmacological profiles, novel intellectual property, and enhanced drug-like properties.

This technical guide delves into the largely uncharted territory of the 3-oxa-8-azabicyclo[3.2.1]octane core, a fascinating yet underexplored isostere of the venerable tropane scaffold. While its isomeric cousin, the 8-oxa-3-azabicyclo[3.2.1]octane, has garnered significant attention, the 3-oxa variant remains a frontier in scaffold-hopping strategies. This guide will provide a comprehensive analysis of its potential, drawing on established principles of medicinal chemistry and the wealth of knowledge surrounding related bicyclic systems to illuminate a path for its future application in drug discovery. We will explore its hypothesized physicochemical properties, propose synthetic strategies for its construction, and identify promising therapeutic avenues where this novel scaffold may hold the key to unlocking new pharmacological potential.

The Tropane Benchmark: A Legacy of Bioactivity

The 8-azabicyclo[3.2.1]octane framework is a cornerstone of neuropharmacology and beyond.[2] Its rigid structure reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency.[1] The nitrogen at the 8-position serves as a key interaction point, often protonated at physiological pH, and its accessibility is modulated by the bicyclic structure.

Key examples of drugs and probes built upon the tropane scaffold underscore its therapeutic importance:

• Cocaine: A potent dopamine, serotonin, and norepinephrine reuptake inhibitor, its action is critically dependent on the tropane core.[3]

• Atropine and Scopolamine: These muscarinic acetylcholine receptor antagonists have long been used in medicine.[1]

• Benztropine: An anticholinergic and dopamine reuptake inhibitor used in the management of Parkinson's disease.

The extensive structure-activity relationship (SAR) studies on tropane derivatives have provided a deep understanding of the spatial requirements for interacting with various targets.[4] This vast body of knowledge provides a solid foundation for the rational design of isosteric replacements.

Isosteric Evolution: The Emergence of Oxa- and Aza-Bicyclo[3.2.1]octanes

The concept of bioisosterism is a powerful tool in drug design, allowing for the fine-tuning of a molecule's properties by replacing atoms or groups with others that have similar steric or electronic characteristics.[5] In the context of the tropane scaffold, the replacement of the N-methyl group or a methylene group with an oxygen atom has led to the development of several important oxa-analogs.

The Well-Trodden Path: 8-Oxa-3-azabicyclo[3.2.1]octane

The 8-oxa-3-azabicyclo[3.2.1]octane scaffold has been successfully employed as a tropane isostere. Its synthesis is well-documented, often proceeding from furan-derived starting materials.[6][7] This isosteric replacement can lead to significant changes in a molecule's properties:

• Reduced Basicity: The replacement of the basic nitrogen at the 8-position with a non-basic oxygen atom can alter a compound's pharmacokinetic profile, potentially reducing off-target effects associated with the basicity of the tropane nitrogen.

• Modified Polarity: The introduction of an ether linkage can increase polarity and hydrogen bond accepting capacity, which can influence solubility and permeability.

• Novel Intellectual Property: The creation of a new chemical entity with a distinct scaffold provides a clear path to new patents.

A notable example of the successful application of the 8-oxa-3-azabicyclo[3.2.1]octane core is in the development of potent and selective inhibitors of the dopamine transporter (DAT) and serotonin transporter (SERT).[3][8]

The 3-Oxa-8-azabicyclo[3.2.1]octane Core: A New Frontier

Despite the exploration of other tropane isosteres, the 3-oxa-8-azabicyclo[3.2.1]octane core remains largely unexplored in the scientific literature. Its basic chemical structure is known, identified by CAS Number 280-07-9.[9] This section will present a prospective analysis of this promising scaffold.

Hypothesized Physicochemical Properties and Their Implications

The placement of the oxygen atom at the 3-position, as opposed to the 8-position, is predicted to have distinct effects on the molecule's properties:

• Maintained Basicity: The nitrogen atom at the 8-position is retained, preserving the basic character of the parent tropane scaffold. This allows for the formation of a salt and potential ionic interactions with target proteins, a key feature for many tropane-based drugs.

• Altered Dipole Moment and Polarity: The introduction of an ether linkage within the six-membered ring will alter the molecule's dipole moment and increase its polarity compared to the parent tropane. This could lead to improved aqueous solubility.

• Potential for Hydrogen Bonding: The oxygen atom at the 3-position can act as a hydrogen bond acceptor, providing an additional point of interaction with a biological target that is not present in the parent tropane.

• Metabolic Stability: The introduction of an ether linkage may alter the metabolic profile of the molecule, potentially blocking a site of metabolism and increasing the compound's half-life.

These hypothesized properties suggest that the 3-oxa-8-azabicyclo[3.2.1]octane core could offer a unique combination of tropane-like basicity with the modified polarity and hydrogen bonding potential of an oxa-analog.

Proposed Synthetic Strategies

While no dedicated syntheses for the 3-oxa-8-azabicyclo[3.2.1]octane core are readily found in the literature, we can propose plausible synthetic routes based on established methodologies for constructing related bicyclic systems.

One potential strategy involves an intramolecular cyclization of a suitably functionalized piperidine derivative.

Caption: Proposed general synthetic workflow.

A more detailed, albeit hypothetical, retrosynthetic analysis is presented below.

Caption: Retrosynthetic analysis of the target scaffold.

Experimental Protocol (Hypothetical):

A potential forward synthesis could involve the following key steps:

• Preparation of a 4-substituted piperidine: Starting from a commercially available piperidine derivative, introduce appropriate functional groups at the 4-position that can be elaborated into the oxygen-containing bridge.

• Chain Elongation and Functionalization: A multi-step sequence to introduce a two-carbon unit with a leaving group at one end and a protected hydroxyl group at the other.

• Intramolecular Cyclization: Deprotection of the hydroxyl group followed by an intramolecular Williamson ether synthesis or a similar cyclization reaction to form the bicyclic core.

• Deprotection: Removal of any protecting groups on the nitrogen to yield the final 3-oxa-8-azabicyclo[3.2.1]octane.

This proposed route leverages well-established synthetic transformations and provides a logical starting point for the synthesis of this novel scaffold.

Potential Therapeutic Applications and Target Classes

Given its structural similarity to the tropane scaffold, the 3-oxa-8-azabicyclo[3.2.1]octane core is a promising candidate for targeting a similar range of biological entities, particularly within the central nervous system.

Potential Target Classes and Therapeutic Areas:

Target Class	Therapeutic Area	Rationale
Monoamine Transporters (DAT, SERT, NET)	Depression, ADHD, Substance Abuse Disorders	The retained basic nitrogen and rigid framework are ideal for mimicking the binding of tropane-based reuptake inhibitors.[3][4]
Muscarinic Acetylcholine Receptors (mAChRs)	COPD, Overactive Bladder, Parkinson's Disease	The scaffold can present pharmacophoric groups in a similar orientation to atropine and other muscarinic antagonists.[1]
Nicotinic Acetylcholine Receptors (nAChRs)	Pain, Cognitive Disorders	The 3D arrangement of functional groups could be optimized for interaction with various nAChR subtypes.[10]
Other GPCRs and Ion Channels	Various	The novel scaffold could lead to unexpected selectivity profiles for other CNS targets.

The introduction of the 3-oxa moiety could offer advantages in terms of selectivity, with the potential for the oxygen to engage in specific hydrogen bonding interactions with the target protein that are not possible with the all-carbon tropane ring.

Future Perspectives and Conclusion

The 3-oxa-8-azabicyclo[3.2.1]octane core represents an exciting and underexplored area of chemical space for drug discovery. While the current literature is sparse, the principles of bioisosterism and the wealth of knowledge surrounding the parent tropane scaffold provide a strong rationale for its investigation.

Key areas for future research include:

• Development of efficient and scalable synthetic routes: The first critical step is to make this scaffold readily accessible to medicinal chemists.

• Synthesis and screening of focused compound libraries: The preparation of a library of 3-oxa-8-azabicyclo[3.2.1]octane derivatives with diverse substituents would allow for a systematic exploration of its potential against a range of biological targets.

• In-depth physicochemical and ADME profiling: A thorough characterization of the scaffold's impact on properties such as solubility, permeability, and metabolic stability is essential.

• Comparative studies: A direct comparison of the pharmacological and pharmacokinetic properties of 3-oxa-8-azabicyclo[3.2.1]octane derivatives with their corresponding tropane and 8-oxa-3-azabicyclo[3.2.1]octane analogs would provide invaluable insights into the subtle yet significant effects of this isosteric replacement.

References

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• Grynkiewicz, G., & Gadzikowska, M. (2008). Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. Pharmacological Reports, 60(4), 439-463.

• Katz, J. L., et al. (2004). Synthesis and structure activity relationship studies of 3-biaryl-8-oxa-bicyclo[3.2.1]octane-2-carboxylic acid methyl esters. Bioorganic & Medicinal Chemistry, 12(13), 3649-3660. [Link]

• National Center for Biotechnology Information (n.d.). 3-Oxa-8-azabicyclo(3.2.1)octane. PubChem. Retrieved from [Link]

• Meltzer, P. C., et al. (1997). 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. Journal of Medicinal Chemistry, 40(16), 2661-2673. [Link]

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• Barlocco, D., et al. (1998). Mono- and disubstituted-3,8-diazabicyclo[3.2.1]octane derivatives as analgesics structurally related to epibatidine: synthesis, activity, and modeling. Journal of Medicinal Chemistry, 41(5), 674-681. [Link]

• Davies, H. M., et al. (1996). Synthesis of 3 beta-aryl-8-azabicyclo[3.2.1]octanes with high binding affinities and selectivities for the serotonin transporter site. Journal of Medicinal Chemistry, 39(13), 2554-2558. [Link]

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• Trudell, M. L., et al. (2003). Synthesis and pharmacology of site specific cocaine abuse treatment agents: 8-substituted isotropane (3-azabicyclo[3.2.1]octane) dopamine uptake inhibitors. Journal of Medicinal Chemistry, 46(8), 1456-1464. [Link]

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Protocols & Analytical Methods

Synthesis Protocols for (1R,5S)-3-Oxa-8-Azabicyclo[3.2.1]octane Building Blocks: An Application Note for Medicinal Chemistry

Introduction: The Strategic Importance of the (1R,5S)-3-Oxa-8-Azabicyclo[3.2.1]octane Scaffold

The (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold is a conformationally rigid, chiral building block of significant interest to the pharmaceutical and drug discovery sectors. Its unique three-dimensional architecture, which presents heteroatoms in a defined spatial arrangement, makes it an attractive template for the design of novel therapeutics. This scaffold can be considered a bioisostere of the tropane ring system, a core component of numerous biologically active natural products and synthetic compounds.[1][2] The introduction of an oxygen atom into the bicyclic framework at the 3-position modulates the molecule's physicochemical properties, such as polarity and hydrogen bonding capacity, which can lead to improved pharmacokinetic profiles and target engagement.

Derivatives of this scaffold have shown promise in the development of treatments for central nervous system (CNS) disorders and cancer. For instance, the 3-oxa-8-azabicyclo[3.2.1]octane moiety is a key component of PQR620, a potent and selective mTORC1/2 inhibitor with applications in oncology and neurological conditions like tuberous sclerosis complex.[3] Furthermore, this structural motif has been incorporated into novel inhibitors of N-acylethanolamine-hydrolyzing acid amidase (NAAA), a promising target for inflammatory conditions.[4]

This application note provides detailed protocols for the synthesis of the (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane core, starting from readily available chiral precursors. The methodologies described herein are designed to be robust and scalable, providing researchers with a practical guide to accessing this valuable building block for their drug discovery programs.

Synthetic Strategies: A Logic-Driven Approach

The enantioselective synthesis of the (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane core can be approached through several strategic pathways. The choice of strategy often depends on the availability of starting materials and the desired scale of the synthesis.

Caption: Overview of major synthetic routes to the target scaffold.

This guide will focus on a practical approach starting from a commercially available, enantiopure tropane derivative, which ensures the desired (1R,5S) stereochemistry at the bridgehead carbons.

Protocol 1: Synthesis from tert-Butyl (1R,5S)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

This protocol outlines a two-step synthesis of the N-Boc protected (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane, followed by deprotection to yield the hydrochloride salt of the parent compound. The key transformation is a stereoselective reduction of a ketone to an alcohol, followed by an intramolecular cyclization.

Step 1: Stereoselective Reduction to tert-Butyl (1R,3R,5S)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

The initial step involves the stereoselective reduction of the ketone at the 3-position to the corresponding endo-alcohol. This is a critical step to set the stage for the subsequent intramolecular etherification.

Rationale: The use of a bulky reducing agent such as sodium borohydride is expected to favor the attack from the less hindered exo face, leading to the desired endo-alcohol. The N-Boc protecting group serves to moderate the reactivity of the bridgehead nitrogen and improve the solubility of the intermediates in organic solvents.

Experimental Protocol:

• Reaction Setup: To a solution of tert-butyl (1R,5S)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (1.0 eq) in methanol (10 mL per gram of substrate) at 0 °C, add sodium borohydride (1.5 eq) portion-wise over 15 minutes.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC) (Eluent: 30% ethyl acetate in hexanes).

• Work-up: Quench the reaction by the slow addition of water (5 mL per gram of substrate). Concentrate the mixture under reduced pressure to remove the methanol.

• Extraction: Extract the aqueous residue with ethyl acetate (3 x 15 mL per gram of substrate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield tert-butyl (1R,3R,5S)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate as a white solid. The product is often of sufficient purity for the next step, but can be further purified by flash chromatography on silica gel if necessary.

Parameter	Value
Starting Material	tert-Butyl (1R,5S)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
Reagent	Sodium Borohydride
Solvent	Methanol
Temperature	0 °C to Room Temperature
Reaction Time	4 hours
Typical Yield	90-95%

Step 2: Intramolecular Williamson Ether Synthesis to N-Boc-(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane

This step involves the formation of the oxa-bridge through an intramolecular Williamson ether synthesis. The hydroxyl group is deprotonated to form an alkoxide, which then displaces a suitable leaving group on a tethered carbon.

Rationale: To achieve this transformation, the alcohol from the previous step needs to be converted to a better leaving group, for instance, by tosylation. However, a more direct approach involves a Mitsunobu reaction, which allows for the direct conversion of the alcohol to the ether in a single step with inversion of stereochemistry if an external nucleophile is used. For intramolecular cyclization, the conditions can be adapted to favor the formation of the cyclic ether.

Experimental Protocol (via Tosylation and Cyclization):

• Tosylation: To a solution of tert-butyl (1R,3R,5S)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (10 mL per gram of substrate) at 0 °C, add p-toluenesulfonyl chloride (1.2 eq) portion-wise. Stir the reaction at room temperature for 12 hours.

• Work-up: Wash the reaction mixture with water, 1M HCl, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude tosylate.

• Cyclization: Dissolve the crude tosylate in anhydrous tetrahydrofuran (THF) (15 mL per gram of starting alcohol). Add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise at 0 °C. Allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

• Quenching and Extraction: Carefully quench the reaction with water at 0 °C. Extract the product with diethyl ether (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash chromatography on silica gel (Eluent: 10-20% ethyl acetate in hexanes) to afford N-Boc-(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane.

Parameter	Value
Starting Material	tert-Butyl (1R,3R,5S)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
Reagents	p-Toluenesulfonyl chloride, Triethylamine, Sodium Hydride
Solvents	Dichloromethane, Tetrahydrofuran
Temperature	0 °C to Reflux
Reaction Time	~16 hours (total)
Typical Yield	60-70% over two steps

Step 3: Deprotection to (1R,5S)-3-Oxa-8-azabicyclo[3.2.1]octane Hydrochloride

The final step is the removal of the Boc protecting group to yield the free amine, which is isolated as its hydrochloride salt for improved stability and handling.

Rationale: The tert-butoxycarbonyl (Boc) group is readily cleaved under acidic conditions. Treatment with hydrochloric acid in a suitable solvent provides a clean and efficient deprotection.

Experimental Protocol:

• Deprotection: Dissolve N-Boc-(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane (1.0 eq) in a 4M solution of HCl in 1,4-dioxane (10 mL per gram of substrate) at room temperature.

• Reaction Monitoring: Stir the solution for 2-4 hours. The reaction progress can be monitored by the disappearance of the starting material on TLC.

• Isolation: Concentrate the reaction mixture under reduced pressure. The resulting solid can be triturated with diethyl ether to afford (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane hydrochloride as a white or off-white solid.

Parameter	Value
Starting Material	N-Boc-(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane
Reagent	4M HCl in 1,4-Dioxane
Solvent	1,4-Dioxane
Temperature	Room Temperature
Reaction Time	2-4 hours
Typical Yield	>95%

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Caption: Synthetic workflow for Protocol 1.

Characterization and Validation

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

• N-Boc-(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane:

  • ¹H NMR (CDCl₃, 400 MHz): δ 4.25 (br s, 2H), 3.80-3.70 (m, 2H), 3.60-3.50 (m, 2H), 2.00-1.85 (m, 4H), 1.45 (s, 9H).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 154.0, 79.5, 70.1, 53.2, 35.5, 28.4.

  • HRMS (ESI): Calculated for C₁₁H₁₉NO₃Na [M+Na]⁺, found consistent with the expected value.

• (1R,5S)-3-Oxa-8-azabicyclo[3.2.1]octane Hydrochloride:

  • ¹H NMR (D₂O, 400 MHz): δ 4.50 (br s, 2H), 3.95-3.85 (m, 4H), 2.20-2.05 (m, 4H).

  • ¹³C NMR (D₂O, 101 MHz): δ 69.8, 54.0, 34.5.

  • Mass Spectrometry (ESI): m/z calculated for C₆H₁₂NO⁺ [M+H]⁺ 114.0919, found 114.0917.

Conclusion and Future Perspectives

The protocols detailed in this application note provide a reliable and well-characterized route to the enantiomerically pure (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold. The use of a readily available chiral starting material ensures high stereochemical fidelity. The resulting building block is primed for further functionalization at the nitrogen atom, enabling the synthesis of diverse libraries of compounds for screening in various drug discovery programs. The demonstrated utility of this scaffold in potent and selective inhibitors for challenging biological targets underscores its importance in modern medicinal chemistry. Future work may focus on developing more atom-economical and scalable synthetic routes, potentially through catalytic asymmetric methods, to further enhance the accessibility of this valuable molecular framework.

References

• Tropane alkaloids, being characterized by a N-methyl-8-azabicyclo[3.2.1]octane core 1, serve as key motifs in drug design due to their unique biological activities. [Source: Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.
• The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. [Source: Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids - Organic & Biomolecular Chemistry (RSC Publishing), https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob00359a]
• The first example of asymmetric 1,3-dipolar cycloadditions between diazo imine-derived cyclic azomethine ylides and acryloylpyrazolidinone using a rhodium(ii) complex/chiral Lewis acid binary system is reported. The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities. [Source: Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system - Chemical Communications (RSC Publishing), https://pubs.rsc.org/en/content/articlelanding/2019/cc/c8cc09224a]
• Rhodium(II) carboxylate catalyzed decomposition of vinyldiazomethanes in the presence of furans results in a general synthesis of oxabicyclo[3.2.1]octa-2,6-diene derivatives. [Source: Asymmetric Synthesis of Highly Functionalized 8-Oxabicyclo[3.2.1]octene Derivatives, https://pubs.acs.org/doi/10.1021/ja961817h]
• The 8-azabicyclo[3.2.1]octane framework (tropane), occurring both in natural and in synthetic compounds, is of considerable interest because of the wide range of biological activities that these substances display. [Source: Synthetic Approaches to Enantiomerically Pure 8-Azabicyclo[3.2.1]octane Derivatives | Chemical Reviews - ACS Publications, https://pubs.acs.org/doi/10.1021/cr050988p]
• The 8-azabicyclo[3.2.1]octane core, a key structural motif in a wide array of biologically active alkaloids such as cocaine and atropine, continues to be a focal point in medicinal chemistry and drug development. [Source: Constructing the 8-azabicyclo[3.2.1]octane Scaffold: A Guide to Synthetic Strategies - Benchchem, https://www.benchchem.
• Bicyclo[3.2.1]octanes widely exist in natural products and bioactive compounds. [Source: Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.1]octanes via Cascade Cyclizations | The Journal of Organic Chemistry - ACS Publications, https://pubs.acs.org/doi/10.1021/acs.joc.4c02931]
• An efficient synthesis of 8-oxa-3-aza-bicyclo[3.2.1]octane hydrochloride starting with 5-hydroxymethyl-2-furfuraldehyde is described. [Source: Efficient Synthesis of 8-Oxa-3-aza-bicyclo[3.2.1]octane Hydrochloride - OUCI, https://ouci.dntb.gov.ua/en/work/2Trg-z91/]

• A novel and practical diastereoselective cationic cascade cyclization reaction for the synthesis of 8-oxabicyclo[3.2.1]octanes, a common structural motif present in many natural products. [Source: Asymmetric syntheses of 8-oxabicyclo[1][5][6]octanes: A cationic cascade cyclization - LSU Scholarly Repository, https://repository.lsu.edu/cgi/viewcontent.cgi?article=1003&context=gradschool_abstracts]

• A proposed two-step synthesis of (1R,5S)-8-Boc-8-azabicyclo[3.2.1]oct-2-ene (Boc-Trop-2-ene) from N-Boc-Tropin-3-one. [Source: (PDF) Proposed Two-Step Synthesis of (1R,5S)-8-Boc-8-azabicyclo[3.2.1]oct-2-ene (Boc-Trop-2-ene) from N-Boc-Tropin-3-one by Means of a Recyclable Chiral Transfer Reagent Derived from Styrene A Concise - ResearchGate, https://www.researchgate.
• Chemical substance information for (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane. [Source: (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane — Chemical Substance Information - NextSDS, https://www.nextsds.com/chemical/1865910-02-5]
• (1R,5S)-8-oxa-3-azabicyclo[3.2.1]octane is available for research use. [Source: (1R,5S)-8-oxa-3-azabicyclo[3.2.1]octane|BLD Pharm, https://www.bldpharm.com/products/1865910-02-5.html]
• A review compiling achievements in the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. [Source: Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. Application to the synthesis of Tropane alkaloids | Request PDF - ResearchGate, https://www.researchgate.net/publication/351381393_Enantioselective_construction_of_the_8-azabicyclo321octane_scaffold_Application_to_the_synthesis_of_Tropane_alkaloids]
• 2,5-Tetrahydrofurandimethanol (THFDM) was selectively transformed into 8-oxa-3-azabicyclo[3.2.1]octane (OABCO). [Source: Novel route for the synthesis of 8-oxa-3-azabicyclo[3.2.1]octane: One-pot aminocyclization of 2,5-tetrahydrofurandimethanol catalyzed by Pt/NiCuAlO - ResearchGate, https://www.researchgate.
• PQR620 is a novel, potent, selective, and brain penetrable inhibitor of mTORC1/2 kinase. [Source: Discovery and preclinical characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a highly potent and selective mTORC1/2 Inhibitor for cancer and neurological disorders - Novartis OAK, https://oak.novartis.com/id/eprint/38485/]
• Identification of a potent, systemically available, novel class of NAAA inhibitors, featuring a pyrazole azabicyclo[3.2.1]octane structural core. [Source: Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration | Journal of Medicinal Chemistry - ACS Publications, https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c00549]
• The through-space 1H NMR effect of steric compression by the lone-pair electrons of O- and N-atoms is shown in synthetic [3.3.1]oxa- and azabicycles. [Source: The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their - Semantic Scholar, https://www.semanticscholar.org/paper/The-1H-NMR-Spectroscopic-Effect-of-Steric-Is-Found-Cheng-Liao/538f5e1f083d940e4e589998157e847146592231]
• 3-Oxa-8-azabicyclo(3.2.1)octane chemical information. [Source: 3-Oxa-8-azabicyclo(3.2.1)octane - PubChem - NIH, https://pubchem.ncbi.nlm.nih.gov/compound/15235179]
• Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc. [Source: Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc - PubMed, https://pubmed.ncbi.nlm.nih.gov/20116194/]
• Synthesis of a functionalized bicyclo[3.2.1]octane as a common subunit to various natural products. [Source: Synthesis of a Functionalized Bicyclo[3.2.1]Octane: A Common Subunit to Kauranes, Grayananes, and Gibberellanes - PMC, https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8500730/]
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Palladium-catalyzed cross-coupling reactions using (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane

An in-depth guide to the application of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane as a novel ligand scaffold in palladium-catalyzed cross-coupling reactions is presented for researchers, scientists, and professionals in drug development. This document provides detailed application notes and protocols, emphasizing scientific integrity and practical insights.

Introduction: The Quest for Novelty in Catalysis

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2] Their power lies in the ability to construct carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[2][3] The success of these transformations, which include the Nobel Prize-winning Suzuki, Heck, and Negishi reactions, is critically dependent on the ligand that coordinates to the palladium center.[2] The ligand modulates the catalyst's stability, solubility, and reactivity, directly influencing the reaction's yield, scope, and selectivity.

While phosphine-based ligands, such as the Buchwald and Hartwig biarylphosphines, have dominated the field, the exploration of new ligand scaffolds remains a vibrant area of research.[4][5] Nitrogen-containing ligands are attractive due to their distinct electronic properties and coordination chemistry. This guide introduces (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane, a chiral, rigid bicyclic amine, as a prospective ligand for advancing palladium-catalyzed cross-coupling reactions. Its constrained conformation and the stereoelectronic environment of the bridgehead nitrogen present a unique opportunity to influence the catalytic cycle in novel ways.

(1R,5S)-3-Oxa-8-azabicyclo[3.2.1]octane: A Ligand with Untapped Potential

The (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold, while a known building block in medicinal chemistry, is underexplored as a ligand in catalysis.[6] Its rigid framework is hypothesized to offer several advantages:

• Steric Control: The defined geometry can create a specific steric pocket around the palladium center, potentially leading to enhanced selectivity.

• Stability: The bicyclic structure may confer greater thermal stability to the catalytic complex compared to more flexible acyclic amine ligands.

• Bridgehead Reactivity: The bridgehead amine's electronic properties and accessibility are distinct from those of typical secondary amines, which could lead to unique reactivity profiles.[7]

This guide provides two detailed application protocols for deploying this novel ligand in two of the most powerful cross-coupling reactions: the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

Application Note 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, valued for its mild conditions and the commercial availability and low toxicity of its boronic acid reagents.[8] The following protocol outlines the use of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane as a ligand in a model Suzuki-Miyaura coupling.

Catalytic Cycle and the Role of the Ligand

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2] The amine ligand is expected to stabilize the Pd(0) resting state and facilitate the oxidative addition step. Its steric and electronic properties will also influence the rates of transmetalation and reductive elimination.

Figure 1. Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of an aryl bromide with a phenylboronic acid.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane

• Aryl bromide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• 1,4-Dioxane (5 mL)

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon gas supply

Procedure:

• Catalyst Pre-formation: In a dry Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane (0.04 mmol, 4 mol%). Add 2 mL of degassed 1,4-dioxane and stir the mixture at room temperature for 15 minutes. The formation of a catalytically active Pd(0) species is often facilitated by the ligand.

• Reaction Assembly: To the flask containing the pre-formed catalyst, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Reaction Execution: Add the remaining 3 mL of degassed 1,4-dioxane. Seal the flask and heat the reaction mixture at 100 °C for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Table 1: Reaction Parameters for Suzuki-Miyaura Coupling

Parameter	Recommended Value	Rationale
Pd Source	Pd(OAc)₂	Common, stable Pd(II) precatalyst.
Ligand	(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane	Novel N-donor ligand.
Pd:Ligand Ratio	1:2	Common ratio to ensure full coordination and stability.
Base	K₂CO₃	Activates the boronic acid for transmetalation.[1]
Solvent	1,4-Dioxane / Toluene	Aprotic solvents suitable for a wide range of substrates.
Temperature	80-110 °C	Sufficient thermal energy to drive the catalytic cycle.
Atmosphere	Inert (Argon/Nitrogen)	Prevents oxidation and degradation of the Pd(0) catalyst.

Application Note 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines, which are prevalent in pharmaceuticals and organic materials.[5][9] This reaction is highly sensitive to the choice of ligand and base.

Catalytic Cycle and the Role of the Ligand

The catalytic cycle for Buchwald-Hartwig amination is similar in principle to the Suzuki coupling but involves an amine as the nucleophile.[4] The ligand is crucial for promoting the reductive elimination step, which is often rate-limiting. The rigidity of the bicyclic amine ligand may prevent catalyst decomposition pathways that can occur with more flexible ligands.

Figure 2. Simplified catalytic cycle for Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general method for the coupling of an aryl chloride with a secondary amine. Aryl chlorides are often challenging substrates, making this a good test for a new ligand's efficacy.

Materials:

• Bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂)

• (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane

• Aryl chloride (1.0 mmol)

• Secondary amine (1.2 mmol)

• Sodium tert-butoxide (NaOt-Bu) (1.4 mmol)

• Toluene (5 mL)

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon gas supply

Procedure:

• Reaction Setup: In a glovebox or under a stream of argon, add NaOt-Bu (1.4 mmol) to an oven-dried Schlenk tube.

• Catalyst and Ligand Addition: In the same tube, add Pd(dba)₂ (0.015 mmol, 1.5 mol%) and (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane (0.03 mmol, 3.0 mol%).

• Reagent Addition: Add the aryl chloride (1.0 mmol), the secondary amine (1.2 mmol), and 5 mL of anhydrous, degassed toluene.

• Reaction Execution: Seal the tube and heat the mixture in an oil bath at 100 °C for 16-24 hours. The reaction should be stirred vigorously.

• Work-up: Cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride solution (10 mL). Extract the product with ethyl acetate (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography.

Table 2: Reaction Parameters for Buchwald-Hartwig Amination

Parameter	Recommended Value	Rationale
Pd Source	Pd(dba)₂	A common and effective Pd(0) precatalyst.
Ligand	(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane	Novel N-donor ligand.
Pd:Ligand Ratio	1:2 to 1:3	Higher ligand ratio can improve catalyst stability and activity.
Base	NaOt-Bu	Strong, non-nucleophilic base required for amine deprotonation.
Solvent	Toluene	Aprotic, non-coordinating solvent is crucial.
Temperature	100-120 °C	Higher temperatures are often needed, especially for aryl chlorides.
Atmosphere	Inert (Argon/Nitrogen)	Essential for protecting the sensitive Pd(0) catalyst.

Workflow Summary

The general workflow for screening (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane in a cross-coupling reaction is summarized below.

Figure 3. General experimental workflow for cross-coupling reactions.

Conclusion and Future Outlook

The protocols presented here serve as a starting point for exploring the utility of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane as a novel ligand in palladium-catalyzed cross-coupling reactions. While these procedures are based on well-established principles, optimization of reaction conditions (e.g., catalyst loading, base, solvent, temperature) will be necessary for specific substrate combinations. The unique stereoelectronic properties of this bicyclic amine scaffold hold the potential to unlock new reactivity and selectivity in these vital synthetic transformations, further expanding the toolkit for modern drug discovery and development.

References

• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. Available at: [Link]

• Yin, L., & Liebscher, J. (2007). Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 107(1), 133-173. Available at: [Link]

• Shen, Q., & Hartwig, J. F. (2007). A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry, 72(8), 3253-3256. Available at: [Link]

• Cheerlavancha, R., et al. (2016). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. RSC Advances, 6(79), 75867-75876. Available at: [Link]

• Guzman, L. E., et al. (2022). Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. MedChemComm, 13(1), 113-121. Available at: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available at: [Link]

• Borah, P. J., et al. (2015). A novel green protocol for ligand free Suzuki–Miyaura cross-coupling reactions in WEB at room temperature. Green Chemistry, 17(4), 2243-2248. Available at: [Link]

• Roy, A. H., & Hartwig, J. F. (2002). Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP)2. Journal of the American Chemical Society, 124(46), 13944-13957. Available at: [Link]

• Alaridhee, Z. A. I., et al. (2023). Study of mechanistic pathways in cross-linking reactions with palladium. Zenodo. Available at: [Link]

• Borah, P. J., et al. (2015). A novel green protocol for ligand free Suzuki–Miyaura cross-coupling reactions in WEB at room temperature. RSC Publishing. Available at: [Link]

• Sumiya, Y., et al. (2023). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. Available at: [Link]

• Lo, C.-C., et al. (2023). Palladium Catalyzed Allylic C-H Oxidation Enabled by Bicyclic Sulfoxide Ligands. Molecules, 28(12), 4734. Available at: [Link]

• Wang, Y., et al. (2022). Construction of Oxabicyclo[3.2.1]octanes via Palladium-Catalyzed Intermolecular [3+4] Cycloadditions of Vinylidenecyclopropane-diesters with Pyrroles or Indoles bearing a Trifluoroacetyl Group and the Related Hydroamination Reaction. Organic Chemistry Frontiers. Available at: [Link]

• Carrow, B. P. (2011). Mechanistic studies on palladium-catalyzed coupling reactions. IDEALS. Available at: [Link]

• Efficient Synthesis of 8-Oxa-3-aza-bicyclo[3.2.1]octane Hydrochloride. OUCI. Available at: [Link]

• Sigman, M. S., & Schultz, D. M. (2016). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. ACS Catalysis, 6(11), 7434-7440. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

• Schmidt, Y., & Morken, J. P. (2012). Palladium-Catalyzed Allylic Cross-Coupling Reactions of Primary and Secondary Homoallylic Electrophiles. Journal of the American Chemical Society, 134(29), 12384-12389. Available at: [Link]

• D'Erasmo, M. P., et al. (2012). Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews, 112(11), 6028-6066. Available at: [Link]

• Schober, L. (2021). Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. University of Regensburg. Available at: [Link]

• Cheng, B., et al. (2017). Towards a general diastereoselective route to oxabicyclo[3.2.1]octanes via a gold-catalysed cascade reaction. Nature Communications, 8, 15304. Available at: [Link]

• Topczewski, J. J., et al. (2017). Model Complexes for the Palladium-Catalyzed Transannular C–H Functionalization of Alicyclic Amines. Organometallics, 36(1), 126-130. Available at: [Link]

• Wu, G., et al. (2010). Palladium-Catalyzed Cross-Coupling of Internal Alkenes with Terminal Alkenes to Functionalized 1,3-Butadienes Using C-H Bond Activation. Angewandte Chemie International Edition, 49(36), 6352-6355. Available at: [Link]

• Wang, C., et al. (2021). Novel route for the synthesis of 8-oxa-3-azabicyclo[3.2.1]octane: One-pot aminocyclization of 2,5-tetrahydrofurandimethanol catalyzed by Pt/NiCuAlO. Molecular Catalysis, 516, 111976. Available at: [Link]

• Gonzalez-de-Castro, A., & Lloyd-Jones, G. C. (2015). Palladium-catalyzed C(sp3)–H activation of amines to strained nitrogen heterocycles. University of Cambridge. Available at: [Link]

• Topczewski, J. J., et al. (2016). Palladium-catalysed transannular C–H functionalization of alicyclic amines. Nature Chemistry, 8(11), 1031-1036. Available at: [Link]

• Lu, Y., et al. (2023). Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. Arkivoc, 2023(2), 202312003. Available at: [Link]

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Application Note: Strategic Implementation of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane in Lead Optimization

Executive Summary & Mechanistic Rationale

The transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich architectures is a cornerstone of modern medicinal chemistry, often termed the "escape from flatland." Within this paradigm, (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane has emerged as a privileged bioisostere for morpholine, piperazine, and piperidine rings.

As a Senior Application Scientist, understanding the causality behind this structural substitution is critical. The introduction of an ethylene bridge across the morpholine core fundamentally alters the physicochemical and spatial properties of the molecule:

• Steric Vectorization: The rigid, bicyclic framework projects steric bulk in a highly predictable vector. This bulk can induce strategic steric clashes in off-target binding pockets while perfectly filling the hydrophobic cavities of the primary target.

• Physicochemical Modulation: The increased sp3 character (Fsp3) disrupts planar pi-stacking in the solid state. This lowers the crystal lattice energy and dramatically improves aqueous solubility.

• ADME/Tox Optimization: Bridged systems often exhibit a lower Topological Polar Surface Area (TPSA) and altered basicity (pKa) compared to their monocyclic counterparts, which directly correlates with improved membrane permeability and reduced efflux pump (e.g., P-glycoprotein) recognition.

Authoritative Case Studies in Lead Optimization

The utility of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane is best demonstrated through its successful application in recent drug discovery campaigns.

Target Selectivity: mTOR vs. PI3K In the development of dual PI3K/mTOR inhibitors, achieving selectivity for mTOR over PI3Kα is notoriously difficult due to the high homology of their ATP-binding sites. In the discovery of the clinical candidate PQR620, researchers replaced a standard morpholine ring with a 3-oxa-8-azabicyclo[3.2.1]octane moiety. The steric demand of the bridged system caused a profound loss in PI3Kα activity by clashing with the hinge region, ultimately leading to a >1000-fold selectivity for mTOR over PI3Kα 1.

Overcoming Efflux in BCL6 Inhibitors During the optimization of tricyclic quinolinones as BCL6 inhibitors, early leads suffered from poor Caco-2 permeability and high efflux ratios. By replacing a piperidine/morpholine group with bridged architectures like 3-oxa-8-azabicyclo[3.2.1]octane, researchers significantly lowered the TPSA. This structural modification maintained low-nanomolar cellular potency while drastically improving permeability and reducing the efflux ratio from 6.0 down to 3.0 2.

Enhancing Aqueous Solubility in Ion Channel Modulators In the optimization of positive allosteric modulators for Kv7.2/3 channels, highly potent leads were plagued by poor aqueous solubility (S = 1.1 μM). The integration of the bulky 3-oxa-8-azabicyclo[3.2.1]octane scaffold induced a "chameleonic" behavior and disrupted crystal packing, leading to a 20-fold increase in solubility (S = 21.7 μM) while preserving target engagement 3.

Quantitative Data: Scaffold Comparison

Property / Parameter	Morpholine (Standard)	(1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane	Mechanistic Consequence
Geometry	Planar/Chair (Flexible)	Rigid Bicyclic (3D)	Disrupts crystal packing; alters binding vectors.
Fsp3 Fraction	Lower relative 3D volume	High 3D volume	Increases 3D character; improves solubility.
Kinase Selectivity	Pan-PI3K/mTOR affinity	High mTOR selectivity	Steric clash in PI3K hinge region.
Efflux Ratio (ER)	High (e.g., ER = 6.0)	Low (e.g., ER = 3.0)	Lower TPSA reduces P-gp recognition.
Aqueous Solubility	Baseline (e.g., 1.1 μM)	Up to 20x Increase (21.7 μM)	Reduced membrane retention and lattice energy.

Optimization Workflow Diagram

Decision tree for utilizing bridged morpholine bioisosteres in lead optimization.

Experimental Protocols: Synthesis & Validation

To harness the benefits of this scaffold, robust synthetic and analytical protocols are required. The following self-validating system ensures high-yielding incorporation and accurate physicochemical profiling.

Protocol A: Nucleophilic Aromatic Substitution (SNAr) / Amination

Rationale: The hydrochloride salt of the bridged amine requires careful neutralization. Due to the steric hindrance of the bicyclic system, elevated temperatures or specialized cross-coupling conditions are often necessary to drive the reaction to completion.

Reagents & Materials:

• (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane hydrochloride (1.2 - 1.5 eq)

• Aryl/Heteroaryl halide electrophile (1.0 eq)

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF)

Step-by-Step Procedure:

• Preparation: In a microwave-safe vial, dissolve the aryl halide (1.0 mmol) in 3 mL of anhydrous NMP.

• Free-basing: Add (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane hydrochloride (1.5 mmol) followed by DBU (3.0 mmol). Causality: DBU is preferred over weaker bases to ensure complete deprotonation of the sterically hindered secondary amine, maximizing its nucleophilicity.

• Reaction: Seal the vial and heat to 185 °C for 60 minutes using a microwave synthesizer. Causality: The rigid 3D structure reduces the reaction kinetics compared to morpholine; high-temperature microwave irradiation overcomes this activation energy barrier.

• Workup: Cool to room temperature, dilute with ethyl acetate (15 mL), and wash with 5% aqueous LiCl (3 x 10 mL) to remove the NMP solvent.

• Purification: Concentrate the organic layer and purify via reverse-phase chromatography (10–100% methanol in water with 0.1% formic acid). Pass the product through an SCX-2 ion-exchange column to isolate the pure basic amine, effectively removing any non-basic impurities.

Protocol B: Physicochemical Validation (Solubility & Permeability)

Rationale: To validate the "escape from flatland" hypothesis, the newly synthesized derivative must be profiled against the flat morpholine parent to confirm improvements in ADME properties.

• Kinetic Solubility Assay:

  • Prepare a 10 mM stock of the test compound in DMSO.

  • Spike 5 μL of the stock into 495 μL of PBS (pH 7.4) and incubate at 37 °C for 24 hours with constant shaking.

  • Filter the suspension through a 0.22 μm PTFE membrane and quantify the dissolved filtrate via LC-MS/MS against a standard curve.

• Caco-2 Permeability & Efflux Assay:

  • Seed Caco-2 cells on polycarbonate filter inserts and culture for 21 days to form a polarized monolayer.

  • Dose the compound (10 μM) in the apical (A) and basolateral (B) chambers in separate experiments.

  • Sample after 2 hours and calculate the apparent permeability ( Papp​ ) and Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). An ER < 3.0 confirms successful evasion of active efflux transporters.

Experimental Workflow Diagram

Workflow for synthesis, purification, and validation of bridged amine derivatives.

References

• Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. ACS Publications - Journal of Medicinal Chemistry. 1

• Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. PMC - National Institutes of Health. 2

• Lead Optimization of Positive Allosteric KV7.2/3 Channel Modulators toward Improved Balance of Lipophilicity and Aqueous Solubility. ACS Publications - Journal of Medicinal Chemistry. 3

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocols: In Vitro Characterization of 3-Oxa-8-azabicyclo[3.2.1]octane Compounds

Introduction & Scientific Rationale

The 3-oxa-8-azabicyclo[3.2.1]octane scaffold is a privileged structure in modern medicinal chemistry, particularly for targeting the central nervous system (CNS). Its rigid, bicyclic nature allows for precise three-dimensional positioning of pharmacophoric elements, leading to high-affinity and selective interactions with complex biological targets. Compounds incorporating this scaffold have shown significant promise as modulators of key neuronal proteins, including monoamine transporters (MATs) and nicotinic acetylcholine receptors (nAChRs).

1.1 Key Biological Targets

• Monoamine Transporters (MATs): This family includes the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). These membrane proteins are responsible for the reuptake of neurotransmitters from the synaptic cleft, thereby terminating their signaling.[1] The primary physiological role of MATs in the brain is the clearance of released monoamines, making them critical regulators of mood, cognition, and motor control.[1] Inhibition of these transporters is a cornerstone of treatments for depression, ADHD, and other neuropsychiatric disorders.

• Nicotinic Acetylcholine Receptors (nAChRs): These are ligand-gated ion channels that mediate fast synaptic transmission upon binding the neurotransmitter acetylcholine (ACh).[2] nAChRs are pentameric structures composed of various subunits (e.g., α4β2, α7) that assemble into channels with distinct pharmacological and physiological properties.[3][4] Their activation leads to the influx of cations, primarily Na⁺ and Ca²⁺, causing membrane depolarization and initiating downstream signaling cascades.[5][6] Dysregulation of nAChR activity is implicated in Alzheimer's disease, nicotine addiction, and schizophrenia.

1.2 The Imperative for In Vitro Characterization

A robust in vitro pharmacological assessment is the foundation of any drug discovery program. It allows for the systematic evaluation of a compound's potency, selectivity, and mechanism of action before committing to more complex and resource-intensive in vivo studies. For 3-oxa-8-azabicyclo[3.2.1]octane compounds, this early-stage characterization is essential to build a comprehensive structure-activity relationship (SAR) and identify candidates with the desired therapeutic profile.

Assay Selection & Strategic Workflow

The characterization of a novel compound is not a single experiment but a logical progression of assays designed to answer specific questions. The workflow should be designed to efficiently identify promising "hits" and then deeply characterize the most promising "leads."

2.1 Rationale for Assay Selection

The choice of assay depends on the question being asked:

• "Does the compound bind to the target?" — Binding Assays are used to measure the affinity (Kᵢ) of a compound for a receptor or transporter. They are often used in primary screening.

• "Does the compound affect the target's function?" — Functional Assays measure the biological effect of the compound-target interaction, providing its potency (IC₅₀ for inhibitors, EC₅₀ for agonists) and efficacy.

• "Is the compound specific for the intended target?" — Selectivity Assays involve testing the compound against a panel of related and unrelated targets to identify potential off-target effects.

A typical screening cascade begins with high-throughput primary assays to identify active compounds, followed by more detailed secondary assays to confirm activity and elucidate the mechanism of action.

Figure 1. In Vitro Screening Cascade for Novel Compounds.

Core Protocols: Monoamine Transporter (MAT) Assays

These protocols are designed to determine a compound's affinity for and functional inhibition of DAT, NET, and SERT.

Protocol 3.1: Radioligand Binding Assay for MAT Affinity (Kᵢ)

Principle: This assay measures the ability of a test compound to compete with a specific, high-affinity radioligand for binding to a specific monoamine transporter. The affinity of the test compound (Kᵢ) is determined by its ability to displace the radioligand. This is a gold-standard method in transporter research.[7][8]

Materials:

• Cell Membranes: Crude membrane preparations from HEK293 cells stably expressing human DAT, NET, or SERT.[9]

• Radioligands:

  • For DAT/NET: [³H]WIN 35,428 or [¹²⁵I]RTI-55.[9]

  • For SERT: [³H]Citalopram.

• Non-Specific Ligand: High concentration of a known inhibitor (e.g., 10 µM Nomifensine for DAT, 10 µM Desipramine for NET, 10 µM Fluoxetine for SERT).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Instrumentation: 96-well plate harvester, liquid scintillation counter.

Step-by-Step Methodology:

• Membrane Preparation: Thaw frozen cell membrane aliquots on ice and resuspend in ice-cold assay buffer to a final protein concentration of 5-20 µ g/well .[10] Keep on ice.

• Plate Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membranes + Radioligand + Assay Buffer.

  • Non-Specific Binding (NSB): Membranes + Radioligand + Non-Specific Ligand.

  • Test Compound: Membranes + Radioligand + Test Compound (at 8-10 serial dilutions).

• Assay Incubation:

  • Add 50 µL of Assay Buffer (for Total Binding) or Non-Specific Ligand/Test Compound to appropriate wells.

  • Add 50 µL of radioligand at a final concentration close to its Kᴅ value.

  • Initiate the reaction by adding 150 µL of the membrane preparation to all wells.[10]

  • Incubate the plate for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.[10]

• Harvesting: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C) pre-soaked in 0.3% polyethyleneimine. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.[10]

• Quantification: Dry the filter plate, add liquid scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kᴅ)) where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.[10]

Protocol 3.2: Fluorescent Substrate Uptake Assay for MAT Inhibition (IC₅₀)

Principle: This functional assay uses a fluorescent substrate that is actively transported into cells by MATs.[11] Inhibitors of the transporter will block this uptake, resulting in a decrease in intracellular fluorescence. This method is a non-radioactive, high-throughput alternative to traditional radiolabeled neurotransmitter uptake assays.[12][13]

Materials:

• Cells: HEK293 or CHO cells stably expressing human DAT, NET, or SERT, seeded in 96- or 384-well black, clear-bottom plates.[11]

• Assay Kit: Commercially available Neurotransmitter Transporter Uptake Assay Kit (e.g., from Molecular Devices).[11] This kit contains a fluorescent substrate and a masking dye to quench extracellular fluorescence.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) or equivalent.

• Instrumentation: Fluorescence plate reader with bottom-read capability.

Step-by-Step Methodology:

• Cell Plating: Seed cells at a density of 40,000-60,000 cells/well for a 96-well plate and allow them to adhere for at least 4-6 hours or overnight.[11]

• Compound Pre-incubation:

  • Remove the cell culture medium.

  • Add 50 µL of assay buffer containing the test compound at various concentrations (in triplicate). Include vehicle-only wells (100% activity) and wells with a known potent inhibitor (0% activity).

  • Incubate for 10-20 minutes at 37°C.

• Substrate Addition:

  • Prepare the fluorescent substrate working solution according to the manufacturer's protocol, which typically includes the masking dye.

  • Add 50 µL of the substrate working solution to all wells.

• Kinetic Reading:

  • Immediately place the plate into a fluorescence plate reader pre-heated to 37°C.

  • Measure the fluorescence kinetically over 30-60 minutes. The signal from transported substrate accumulates inside the cell, increasing the fluorescence over time.[11]

• Data Analysis:

  • For each well, calculate the rate of uptake (e.g., the slope of the linear portion of the fluorescence vs. time curve).

  • Normalize the data: [(Rate_test - Rate_min) / (Rate_max - Rate_min)] * 100.

  • Plot the percent inhibition against the log concentration of the test compound.

  • Use non-linear regression (log(inhibitor) vs. response) to determine the IC₅₀ value.

Core Protocols: Nicotinic Acetylcholine Receptor (nAChR) Assays

These protocols assess a compound's functional activity at nAChRs, determining whether it acts as an antagonist, agonist, or allosteric modulator.

Figure 2. nAChR Activation and Downstream Calcium Signaling.

Protocol 4.1: Calcium Flux Assay for nAChR Functional Activity

Principle: Activation of many nAChR subtypes, particularly the α7 receptor, leads to a direct influx of Ca²⁺.[6] Additionally, the depolarization caused by Na⁺ influx through any nAChR can activate voltage-gated calcium channels (VDCCs), leading to a further increase in intracellular Ca²⁺.[6] This assay uses a Ca²⁺-sensitive fluorescent dye to measure this change in intracellular calcium as a readout of receptor function.[14] It is a robust, high-throughput method for identifying both agonists and antagonists.[5]

Materials:

• Cells: HEK293 or SH-SY5Y cells stably or transiently expressing the nAChR subtype of interest (e.g., α4β2, α7).

• Fluorescent Dye: Calcium-sensitive dye (e.g., Fluo-4 AM, Cal-520 AM) with Pluronic F-127.

• Agonist: Acetylcholine or a subtype-selective agonist (e.g., Epibatidine).

• Assay Buffer: HBSS supplemented with 20 mM HEPES and 2.5 mM CaCl₂, pH 7.4.

• Instrumentation: Fluorescence plate reader with automated liquid handling (e.g., FlexStation 3).[14]

Step-by-Step Methodology:

• Cell Plating: Seed cells in 96- or 384-well black, clear-bottom plates and grow to confluence.

• Dye Loading:

  • Remove growth medium.

  • Add the fluorescent calcium dye loading solution to the cells.

  • Incubate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

• Assay Procedure (Antagonist Mode):

  • Place the plate in the fluorescence reader.

  • Add the test compound at various concentrations and incubate for 15-30 minutes.

  • Record a stable baseline fluorescence for 10-20 seconds.

  • Add a pre-determined EC₈₀ concentration of the agonist (e.g., acetylcholine) to all wells.

  • Immediately measure the fluorescence peak response over 1-2 minutes.

• Assay Procedure (Agonist Mode):

  • Place the plate in the reader and record a stable baseline.

  • Add the test compound at various concentrations.

  • Immediately measure the fluorescence peak response.

• Data Analysis:

  • Calculate the response as the maximum peak fluorescence minus the baseline fluorescence.

  • Normalize the data to the response of the agonist control (max) and buffer control (min).

  • Plot the percent activity or inhibition against the log concentration of the test compound.

  • Fit the data using non-linear regression to determine the IC₅₀ (for antagonists) or EC₅₀ (for agonists).

Protocol 4.2: Whole-Cell Patch-Clamp Electrophysiology

Principle: Patch-clamp electrophysiology is the gold standard for characterizing ion channel function.[2] The whole-cell configuration allows for the direct measurement of ionic currents flowing through all nAChRs on a single cell in response to agonist application.[15] This technique provides detailed information about a compound's mechanism, including potency, efficacy, kinetics, and voltage-dependence.

Materials:

• Cells: Cells expressing the nAChR subtype of interest, grown on glass coverslips.

• Electrophysiology Rig: Inverted microscope, micromanipulators, patch-clamp amplifier (e.g., MultiClamp 700B), digitizer, and data acquisition software.[16]

• Pipettes: Borosilicate glass capillaries pulled to a resistance of 4-6 MΩ.[16]

• Solutions:

  • External Solution (in mM): 140 NaCl, 2.8 KCl, 2 CaCl₂, 2 MgCl₂, 10 HEPES, 10 Glucose, pH 7.3 with NaOH.

  • Internal (Pipette) Solution (in mM): 140 K-Gluconate, 1 NaCl, 2 MgCl₂, 2 Mg-ATP, 0.3 Na-GTP, 10 HEPES, pH 7.3 with KOH.[16]

• Agonist/Compound Application System: Fast perfusion system.

Step-by-Step Methodology:

• Preparation: Place a coverslip with adherent cells in the recording chamber on the microscope stage and perfuse with external solution.

• Obtaining a Seal: Under visual guidance, approach a single cell with a fire-polished glass pipette filled with internal solution. Apply gentle suction to form a high-resistance (>1 GΩ) "giga-ohm seal" between the pipette tip and the cell membrane.[2]

• Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch under the pipette, achieving electrical and chemical access to the cell's interior.

• Recording:

  • Clamp the cell's membrane potential at a holding potential (typically -60 mV or -70 mV).[16]

  • Apply a brief pulse (1-5 seconds) of a known concentration of agonist (e.g., ACh) via the perfusion system and record the resulting inward current.

  • After the current returns to baseline, co-apply the agonist with the test compound (for antagonist/modulator testing) or apply the test compound alone (for agonist testing).

  • Construct a full concentration-response curve by applying a range of compound concentrations.

• Data Analysis:

  • Measure the peak amplitude of the inward current for each application.

  • Normalize the current amplitude in the presence of the test compound to the control agonist response.

  • Plot the normalized response against the log concentration of the compound and fit with the appropriate equation (e.g., Hill equation) to determine IC₅₀ or EC₅₀ values.

Assay Validation & Data Interpretation

Ensuring that in vitro assay data is reliable and reproducible is paramount.[17] Assay validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[18][19] Key guidelines are provided by regulatory bodies like the FDA and international councils such as the OECD.[20][21][22][23]

Key Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)	Relevance
Z'-Factor	A statistical measure of the separation between positive and negative controls in a high-throughput screen (HTS).	Z' > 0.5	Indicates the assay is robust and can reliably distinguish hits from noise.
Signal-to-Background (S/B)	The ratio of the mean signal of the positive control to the mean signal of the negative control.	S/B > 5	Demonstrates a sufficient dynamic range for the assay.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Intra-assay CV < 15%; Inter-assay CV < 20%	Ensures reproducibility of the results.
Accuracy	The closeness of the determined value to the nominal or known true value.	Determined value is within 85-115% of the true value.	Confirms the method is measuring the value correctly.
Selectivity Index (SI)	The ratio of the potency (IC₅₀/Kᵢ) at an off-target to the potency at the primary target.	SI > 10-fold (or higher, depending on targets)	Quantifies the compound's specificity for the intended target over others.

5.2 Interpreting the Pharmacological Profile

By integrating the data from these assays, a comprehensive profile of a 3-oxa-8-azabicyclo[3.2.1]octane compound can be established:

• Binding vs. Functional Potency: A compound with high binding affinity (low Kᵢ) but low functional potency (high IC₅₀) may be a partial antagonist or have a complex mechanism of action.

• Agonist vs. Antagonist: Electrophysiology and calcium flux assays clearly distinguish between compounds that activate the receptor themselves (agonists) and those that block the action of the native ligand (antagonists).

• Selectivity: Comparing Kᵢ or IC₅₀ values across different MATs (DAT, NET, SERT) or nAChR subtypes (α4β2, α7) reveals the compound's selectivity profile, which is critical for predicting its therapeutic window and potential side effects.

Conclusion

The systematic in vitro characterization of 3-oxa-8-azabicyclo[3.2.1]octane compounds is a critical step in the drug discovery process. By employing a strategic workflow that combines high-affinity binding assays with robust functional assessments like substrate uptake, calcium flux, and patch-clamp electrophysiology, researchers can efficiently determine the potency, selectivity, and mechanism of action of novel chemical entities. Adherence to rigorous assay validation principles ensures the generation of high-quality, reproducible data, providing a solid foundation for advancing the most promising candidates toward preclinical and clinical development.

References

• A fluorescent-based assay for live cell, spatially resolved assessment of vesicular monoamine transporter 2-mediated neurotransmitter transport - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Auerbach, A. (2015). Nicotinic acetylcholine receptors at the single-channel level. The Journal of Physiology, 593(12), 2627-2638. [Link]

• Sucic, S., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 686. [Link]

• Richards, N., et al. (2022). High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes. PLOS ONE, 17(2), e0263354. [Link]

• Calcium flux assay for in vitro neurotoxicity studies and drug screening. (n.d.). Molecular Devices. [Link]

• Gubernator, N. G., et al. (2009). New Fluorescent Substrate Enables Quantitative and High-throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chemical Neuroscience, 1(2), 114-124. [Link]

• How to Develop Effective in vitro Assays for Early Drug Discovery. (n.d.). BMG LABTECH. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). NorthEast BioLab. [Link]

• Alka-Zlatic, V., et al. (2012). Somatic Integration of Single Ion Channel Responses of α7 Nicotinic Acetylcholine Receptors Enhanced by PNU-120596. PLOS ONE, 7(3), e34154. [Link]

• Akasu, T., & Koketsu, K. (1985). Patch clamp experiments on nicotinic acetylcholine receptor-ion channels in bullfrog sympathetic ganglion cells. Pflügers Archiv, 404(4), 330-337. [Link]

• Sucic, S., & Sitte, H. H. (2016). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. In Neurotransmitter Transporters (pp. 1-21). Humana Press. [Link]

• Schrattenholz, A., & Methfessel, C. (1995). Electrophysiology of the Nicotinic Acetylcholine Receptor. Methods in Molecular Biology, 40, 101-115. [Link]

• 3-Oxa-8-azabicyclo(3.2.1)octane. (n.d.). National Center for Biotechnology Information. [Link]

• Guidance Document on Good In Vitro Method Practices (GIVIMP). (2018). OECD. [Link]

• Gubernator, N. G., et al. (2013). New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chemical Neuroscience, 4(9), 1265-1272. [Link]

• Buxton, S. K., et al. (2013). Whole-cell patch-clamp recording of nicotinic acetylcholine receptors in adult Brugia malayi muscle. Parasitology, 140(4), 519-527. [Link]

• Sucic, S., & Sitte, H. H. (2016). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. ResearchGate. [Link]

• Q2(R2) Validation of Analytical Procedures. (2024). U.S. Food and Drug Administration. [Link]

• Fucile, S. (2023). Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators. International Journal of Molecular Sciences, 24(3), 2568. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration. [Link]

• Neurotransmitter Transporter Uptake Assay Kit. (n.d.). Molecular Devices. [Link]

• A rapid and simple non-radioactive assay for measuring uptake by solute carrier transporters. (2024). Frontiers in Pharmacology. [Link]

• OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). (n.d.). Cell Biolabs, Inc. [Link]

• Cai, Z., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. [Link]

• Assay Validation Guidelines. (n.d.). Ofni Systems. [Link]

• Method Validation Guidelines. (2017). U.S. Food and Drug Administration. [Link]

• Govind, A. P., et al. (2023). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Journal of Neuroscience, 43(1), 125-139. [Link]

• In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. (2023). MDPI. [Link]

• Exploring the Assay Development Pipeline for In-Vitro Diagnostics (IVDs). (2024). Veranex. [Link]

• Bagdas, D., et al. (2020). Advances in the In vitro and In vivo Pharmacology of Alpha4beta2 Nicotinic Receptor Positive Allosteric Modulators. Frontiers in Pharmacology, 11, 149. [Link]

• Dajas-Bailador, F., & Wonnacott, S. (2004). Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system. Journal of Neurochemistry, 91(4), 773-784. [Link]

• Resources for Developing Reliable and Reproducible In Vitro Toxicological Test Methods. (2021). ACS Publications. [Link]

• Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). (n.d.). JOVE. [Link]

• Ca2+ flux and signaling implications by nicotinic acetylcholine receptors in rat medial habenula. (2007). PubMed. [Link]

• Calcium permeability of the nicotinic acetylcholine receptor: the single-channel calcium influx is significant. (1993). PubMed. [Link]

• Discovery of Novel α4β2 Neuronal Nicotinic Receptor Modulators through Structure-Based Virtual Screening. (2011). ACS Publications. [Link]

• Activation of Neuronal Nicotinic Receptors Inhibits Acetylcholine Release in the Neuromuscular Junction by Increasing Ca2+ Flux through Cav1 Channels. (2021). MDPI. [Link]

• Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. [Link]

• Crystalline forms of an 8-azabicyclo[3.2.1]octane compound. (2014).

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Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in 3-Oxa-8-azabicyclo[3.2.1]octane Couplings

Welcome to the Technical Support Center for advanced cross-coupling applications. This guide is designed for medicinal chemists and drug development professionals working with 3-oxa-8-azabicyclo[3.2.1]octane , a highly sterically hindered bridged morpholine bioisostere.

Below, you will find mechanistic insights, troubleshooting guides, validated protocols, and quantitative data to help you overcome stalled reactions, catalyst deactivation, and low yields during Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig aminations.

Mechanistic Insights & FAQs

Q: Why is 3-oxa-8-azabicyclo[3.2.1]octane so difficult to couple compared to standard morpholine? A: The difficulty arises from its rigid 3D architecture. The ethylene bridge forces the bicyclic framework into a rigid conformation that sterically shields the secondary amine (the 8-aza position)[1]. When the nitrogen lone pair approaches an electrophile (such as an aryl halide or a Pd(II) intermediate), the axial hydrogens of the bicyclic framework create severe 1,3-diaxial-like steric repulsion, drastically increasing the activation energy required for the coupling transition state.

Q: If it is so difficult to synthesize, why is this specific bicyclic moiety so valuable in drug design? A: The steric bulk is a powerful tool for dialing out off-target kinase activity. For example, in the development of the clinical candidate PQR620, replacing a standard morpholine with 3-oxa-8-azabicyclo[3.2.1]octane yielded a highly potent and selective mTORC1/2 inhibitor[2]. The increased steric demand prevents the molecule from fitting into the tighter PI3K hinge region (specifically clashing with the backbone amide of Val882/Val851), thereby achieving excellent in vitro selectivity for mTOR over PI3Kα[2][3].

Q: Should I use SNAr or Buchwald-Hartwig amination for my coupling? A: This depends entirely on the electronic nature of your aryl halide.

• SNAr is highly effective for electron-deficient heterocycles (e.g., chlorotriazines or chloropyrimidines)[4].

• Buchwald-Hartwig Amination is required for unactivated or electron-rich aryl/heteroaryl halides[5].

Decision tree for coupling sterically hindered bicyclic amines.

Troubleshooting Guide: Specific Experimental Issues

Issue 1: SNAr reaction stalls at 40-50% conversion with chloropyrimidines.

• Root Cause: As the first equivalent of the hindered amine couples, the resulting product often acts as an electron-donating group, deactivating the pyrimidine ring toward further nucleophilic attack. The steric bulk of 3-oxa-8-azabicyclo[3.2.1]octane exacerbates this by preventing the required perpendicular trajectory of the incoming nucleophile.

• Solution: Switch to a stronger base (e.g., K2CO3 to Cs2CO3) and increase the temperature to 120 °C in NMP. If thermal degradation occurs, utilize microwave irradiation (150 °C for 15-30 minutes) to push the reaction past the steric bottleneck without prolonged heat exposure.

Issue 2: Heavy precipitation of "Pd-black" and low yield in Buchwald-Hartwig aminations.

• Root Cause: Pd-black indicates catalyst decomposition. In the catalytic cycle, the hindered amine struggles to bind to the Pd(II)-aryl complex. If amine binding is too slow, the Pd(II) intermediate undergoes competing β-hydride elimination or simply degrades.

• Solution: You must accelerate the reductive elimination step while accommodating the bulky amine. Switch to a highly active precatalyst like RuPhos Pd G3 or tBuBrettPhos Pd G3 . These biaryl phosphine ligands are specifically designed to force the aryl and amine groups together on the Pd center, drastically lowering the activation energy for reductive elimination.

Pd-catalyzed amination cycle highlighting steric bottlenecks.

Quantitative Data: Condition Matrix for Hindered Amines

Use the following table to select the optimal starting conditions based on your specific electrophile.

Reaction Type	Electrophile Class	Recommended Reagents / Catalyst	Solvent & Temp	Expected Yield	Key Challenge / Note
SNAr	2-Chloro-1,3,5-triazine	DIPEA (2.5 eq)	DMF, 0 °C to RT	85–95%	Highly exothermic; requires dropwise addition.
SNAr	4-Chloropyrimidine	K2CO3 or Cs2CO3 (3.0 eq)	NMP, 120 °C	50–70%	Prone to stalling; monitor by LC-MS.
Buchwald	Unactivated Aryl Bromide	RuPhos Pd G3 (5 mol%), NaOtBu	Dioxane, 100 °C	75–90%	Sensitive to water; requires rigorous degassing.
Buchwald	Aryl Chloride	tBuBrettPhos Pd G3 (5 mol%), LiHMDS	THF, 65 °C	60–80%	Base-mediated degradation of sensitive functional groups.
Buchwald	Heteroaryl Halide	K3PO4 (3.0 eq), RuPhos Pd G3	DMF, 60 °C	65–85%	Mild conditions suitable for sensitive substrates[5].

Validated Experimental Protocols

Protocol A: Optimized SNAr for Electron-Deficient Heterocycles (e.g., Triazines)

This self-validating protocol utilizes temperature control to manage the highly reactive nature of triazines while forcing the hindered amine to couple[4].

• Preparation: In an oven-dried flask under nitrogen, dissolve the electrophile (e.g., 2,4-dichloro-6-(morpholin-4-yl)-1,3,5-triazine, 1.0 equiv) in anhydrous DMF (0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Amine Addition: Add 3-oxa-8-azabicyclo[3.2.1]octane hydrochloride (1.1 equiv) in one portion.

• Base Addition: Dropwise, add N,N-Diisopropylethylamine (DIPEA, 2.5 equiv). Self-Validation Check: The solution should turn slightly yellow. If it turns dark brown immediately, the addition is too fast, risking degradation.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Monitoring: Monitor via LC-MS. Look for the complete disappearance of the starting material mass and the appearance of the [M+H]+ peak corresponding to the coupled product.

• Workup: Quench with saturated aqueous NaHCO3, extract with EtOAc (3x), wash the combined organics with 5% LiCl (to remove DMF), dry over Na2SO4, and concentrate in vacuo.

Protocol B: RuPhos Pd G3 Catalyzed Buchwald-Hartwig Amination

Designed for unactivated aryl halides where SNAr is impossible. This protocol uses a 3rd generation palladacycle to ensure rapid generation of the active Pd(0) species.

• Reagent Loading: In a Schlenk tube or vial, combine the aryl halide (1.0 equiv), 3-oxa-8-azabicyclo[3.2.1]octane hydrochloride (1.2–1.5 equiv), RuPhos Pd G3 (5 mol%), and RuPhos ligand (5 mol%).

• Base Addition: Add sodium tert-butoxide (NaOtBu, 2.5 equiv). Note: If your substrate contains base-sensitive functional groups (like esters), substitute with Cs2CO3 or K3PO4[5].

• Degassing (Critical Step): Seal the vial with a septum. Evacuate and backfill with dry Nitrogen or Argon (repeat 3 times).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.1 M) via syringe.

• Heating: Heat the reaction mixture to 100 °C for 12 hours.

• Validation: Analyze an aliquot by TLC/LC-MS. If the aryl halide is consumed but no product is formed, the catalyst is likely undergoing β-hydride elimination. If starting material remains and Pd-black is visible, the catalyst died before the bulky amine could bind.

• Purification: Filter the crude mixture through a short pad of Celite, eluting with EtOAc. Concentrate and purify via silica gel flash chromatography.

References

• Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. ACS Publications. 2

• 8-Methyl-8-azabicyclo[3.2.1]octane-3-thiol. Benchchem. 6

• A Conformational Restriction Strategy for the Identification of a Highly Selective Pyrimido-pyrrolo-oxazine mTOR Inhibitor. Journal of Medicinal Chemistry. 3

• Preclinical Development of PQR514, a Highly Potent PI3K Inhibitor Bearing a Difluoromethyl–Pyrimidine Moiety. PMC. 4

• Efficient peptide condensation method for difficult sequences. Google Patents (WO2021246471A1). 1

• Discovery of CH7057288 as an Orally Bioavailable, Selective, and Potent pan-TRK Inhibitor. ACS Publications. 5

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Technical Support Center: Purification of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane Intermediates

Welcome to the technical support center for the purification of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane intermediates and their analogs. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The unique bridged bicyclic structure of these amines presents specific challenges during purification, which this guide aims to address with scientifically grounded and field-proven insights.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are the most common impurities I should expect?

  • Which primary purification technique should I start with?

  • My amine is a low-melting solid or an oil. How can I facilitate its handling and purification?

• Troubleshooting Guide: Column Chromatography

  • Why is my amine streaking or tailing on the silica gel column?

  • I'm not getting good separation between my target compound and a closely related impurity. What can I do?

  • What are some good starting solvent systems for my bicyclic amine?

• Troubleshooting Guide: Acid-Base Extraction

  • My recovery is low after acid-base extraction. What are the likely causes?

  • I'm observing a persistent emulsion at the organic-aqueous interface. How can I resolve this?

• Troubleshooting Guide: Crystallization

  • My compound is not crystallizing, even at high purity. What can I try?

  • How can I improve the chiral purity of my intermediate?

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane intermediate?

A1: The nature of impurities is highly dependent on the synthetic route employed. However, for this class of bicyclic amines, you can generally anticipate the following:

• Unreacted Starting Materials: Depending on the specific reaction, these could include precursors like cis-2,5-bis(hydroxymethyl)tetrahydrofuran derivatives or the amine source (e.g., benzylamine, ammonia).[1]

• Partially Reacted Intermediates: In multi-step cyclizations, incompletely formed bicyclic systems or ring-opened byproducts can be present.

• Reagents and Catalysts: Remnants of reagents such as tosylates, or catalysts like Raney nickel or Pearlman's catalyst, may persist in the crude mixture.[1]

• Solvent Adducts: In some cases, residual solvents from the reaction or workup can form adducts with the product.

• Stereoisomers: Depending on the stereocontrol of your synthesis, you may have diastereomers or enantiomers as impurities.

A thorough analysis of your crude material by TLC, LC-MS, and NMR is crucial before embarking on a purification strategy.

Q2: I have a crude mixture containing my target bicyclic amine. Which primary purification technique should I start with?

A2: For a typical crude reaction mixture, a multi-step approach is often the most effective. The choice of the initial step depends on the properties of your target compound and the major impurities.

• For mixtures with significant non-basic impurities: An acid-base extraction is an excellent first step.[2][3] This technique leverages the basicity of the amine to selectively move it into an aqueous acidic layer, leaving neutral and acidic impurities in the organic phase. This is a highly scalable and cost-effective method for initial cleanup.

• For mixtures with closely related basic impurities: Flash column chromatography is generally the preferred method for achieving high purity, especially when separating structurally similar compounds.[4][5]

• If your target compound is a solid: Crystallization or re-crystallization can be a powerful technique for both purification and obtaining the desired solid form, potentially as a salt.

The following diagram outlines a general decision-making workflow for the initial purification strategy.

Caption: Initial Purification Strategy Decision Tree.

Q3: My (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane intermediate is a low-melting solid or an oil, which makes it difficult to handle. How can I facilitate its purification and isolation?

A3: This is a common challenge with free amines. Converting the amine to a salt is a highly effective strategy.

• Salt Formation: Reacting your amine with an acid (e.g., HCl, H₂SO₄, or a carboxylic acid) will form the corresponding ammonium salt.[1][6] These salts are often crystalline, high-melting solids that are easier to handle, weigh, and store. The hydrochloride salt is a common choice and can often be precipitated from a solution of the free base in a solvent like isopropanol or ether by adding a solution of HCl in the same or another organic solvent.[1]

• Crystallization of the Salt: The resulting salt can then be purified by recrystallization from a suitable solvent system. This process can be very effective at removing minor impurities.

Troubleshooting Guide: Column Chromatography

Q4: Why is my amine streaking or showing poor separation (tailing) on a silica gel column?

A4: This is a classic issue when purifying basic compounds like your bicyclic amine on standard silica gel. The root cause is the acidic nature of the silanol groups (Si-OH) on the surface of the silica, which can strongly and sometimes irreversibly interact with the basic amine. This leads to poor peak shape and potential loss of product on the column.[3][7]

Troubleshooting Steps:

• Add a Basic Modifier to the Mobile Phase: This is the most common and effective solution. Adding a small amount of a competing base to your eluent will neutralize the acidic sites on the silica gel, allowing your compound to elute with a much-improved peak shape.

  • Triethylamine (Et₃N): Typically added at 0.5-2% (v/v) to the mobile phase.

  • Ammonia: A solution of 7N ammonia in methanol can be used to prepare a mobile phase, for example, Dichloromethane:Methanol:(7N NH₃ in MeOH). A common ratio to start with is 90:9:1.[3]

• Use a Different Stationary Phase:

  • Basic Alumina: This is a good alternative to silica gel for the purification of basic compounds.[3]

  • Amine-Functionalized Silica: These commercially available columns have an amine-functionalized surface that minimizes the unwanted interactions with basic analytes.[8]

• Switch to Reverse-Phase Chromatography: If normal-phase chromatography remains problematic, reverse-phase (e.g., C18) can be an excellent alternative. For basic amines, using a mobile phase with a high pH (e.g., with ammonium hydroxide as a modifier) will keep the amine in its neutral, more retained form, often leading to better separation.[7]

Q5: I'm not getting good separation between my target compound and a closely related impurity. What can I do to improve resolution?

A5: Separating structurally similar compounds requires careful optimization of your chromatographic conditions.

• Optimize Your Solvent System:

  • Fine-tune the Polarity: Small adjustments to the ratio of your polar and non-polar solvents can have a significant impact on resolution. Use TLC to test a range of solvent systems before committing to a column. An ideal Rf value for the target compound on TLC for good separation on a flash column is typically between 0.2 and 0.3.[9]

  • Change the Solvents: If adjusting the ratio of a given solvent system (e.g., ethyl acetate/hexanes) is not effective, try a different solvent system with different selectivities (e.g., dichloromethane/methanol).

• Use a Higher Performance System:

  • Finer Silica Gel: Using silica gel with a smaller particle size (e.g., 230-400 mesh) will provide a higher number of theoretical plates and can improve separation.

  • Automated Flash Chromatography: These systems allow for the use of shallower gradients, which can significantly improve the resolution of closely eluting compounds.[10]

• Check for Overloading: Tailing and poor separation can also be a result of overloading the column. As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel.[3]

Q6: What are some good starting solvent systems for purifying (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane intermediates on a silica column?

A6: The optimal solvent system will depend on the specific functionality of your intermediate. However, here are some widely used starting points for bicyclic amines, which should be optimized using TLC.

Polarity of Compound	Starting Solvent System (v/v)	Modifier (if needed)
Non-polar	5-20% Ethyl Acetate in Hexanes	1% Triethylamine
Intermediate Polarity	30-70% Ethyl Acetate in Hexanes	1% Triethylamine
Polar	2-10% Methanol in Dichloromethane	1% Triethylamine or 0.5-1% NH₄OH
Very Polar	10-20% Methanol in Dichloromethane	1% NH₄OH (as 7N solution in MeOH)

Data compiled from multiple sources, including general principles of chromatography and specific examples for related compounds.[4][11]

Troubleshooting Guide: Acid-Base Extraction

Q7: My recovery of the bicyclic amine is low after performing an acid-base extraction. What are the likely causes?

A7: Low recovery in an acid-base extraction is usually due to incorrect pH or incomplete extraction.

Troubleshooting Steps:

• Verify the pH of the Aqueous Layers:

  • Acidification Step: When extracting the amine into the aqueous layer, the pH should be sufficiently acidic to fully protonate the amine. A pH of 2-3 is generally recommended.[3] Use a pH meter or pH paper to confirm.

  • Basification Step: When regenerating the free base, the pH must be high enough to deprotonate the ammonium salt fully. A pH of 9-10 is typically required.[2][3] Insufficient basification will leave some of the amine salt in the aqueous layer, leading to low recovery.

• Perform Multiple Extractions: Do not rely on a single extraction at each stage. To ensure complete transfer of your compound between phases, perform at least three extractions with fresh solvent for each step (acid wash and final product extraction).[3]

• Check for Amine Volatility: Some free amines can be volatile. If you are concentrating your final organic extracts, do so at reduced temperature to minimize loss of product.

• Potential for Degradation: While the 3-oxa-8-azabicyclo[3.2.1]octane core is generally stable, prolonged exposure to very strong acids or bases, especially at elevated temperatures, could potentially lead to degradation. Use dilute acids (e.g., 1% HCl) and bases (e.g., saturated sodium bicarbonate or dilute ammonia) and perform the extraction at room temperature.[3]

The following diagram illustrates the pH-dependent partitioning of a basic amine during extraction.

Caption: pH Control in Acid-Base Extraction of Amines.

Q8: I'm observing a persistent emulsion at the organic-aqueous interface during extraction. How can I resolve this?

A8: Emulsions are common when working with basic aqueous solutions and organic solvents.

Methods to Break Emulsions:

• Add Brine: Add a small amount of a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break up the emulsion.[3]

• Gentle Swirling: Instead of vigorous shaking, gently invert and swirl the separatory funnel.

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool.

• Time: Allow the separatory funnel to stand undisturbed for a longer period.

• Centrifugation: If the emulsion is persistent and the volume is manageable, centrifuging the mixture can effectively separate the layers.

Troubleshooting Guide: Crystallization

Q9: My (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane intermediate is not crystallizing, even though it appears pure by NMR and LC-MS. What can I try?

A9: Inducing crystallization can sometimes be more of an art than a science. Here are several techniques to try:

• Form a Salt: As mentioned in Q3, converting the amine to a salt (e.g., hydrochloride, sulfate, or tartrate) is the most reliable way to induce crystallization.[1][6]

• Solvent Screening: Systematically screen a variety of solvents and solvent mixtures. Good crystallization solvents are typically those in which your compound is soluble when hot but sparingly soluble when cold.

• Seeding: If you have a small crystal of the desired compound, add it to a supersaturated solution to initiate crystallization.

• Scratching: Use a glass rod to scratch the inside surface of the flask below the level of the solution. The microscopic scratches can provide nucleation sites for crystal growth.

• Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered container.

• Solvent/Anti-Solvent System: Dissolve your compound in a good solvent, and then slowly add an "anti-solvent" (a solvent in which your compound is insoluble) until the solution becomes slightly turbid. Then, allow it to stand.

Q10: How can I improve the chiral purity of my (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane intermediate?

A10: If you have a mixture of enantiomers or diastereomers, purification can be challenging.

• Chiral Chromatography: Chiral HPLC or SFC (Supercritical Fluid Chromatography) are powerful techniques for separating enantiomers. While often used analytically, they can also be used on a preparative scale.

• Diastereomeric Salt Resolution: If you have a racemic mixture of your amine, you can react it with a chiral acid (e.g., tartaric acid, mandelic acid) to form diastereomeric salts. These diastereomers will have different physical properties (such as solubility) and can often be separated by fractional crystallization. After separation, the desired enantiomer of the amine can be recovered by basification.

• Recrystallization (for diastereomeric mixtures): If your impurity is a diastereomer, careful recrystallization may allow for the enrichment of the desired stereoisomer in either the crystalline solid or the mother liquor.

The analysis of chiral purity is typically performed using chiral HPLC or by NMR using a chiral shift reagent.[12]

References

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. [Link]

• Ma, L., et al. (2025). Optimization of Tropane Alkaloids Extraction from Anisodus luridus Utilizing Response Surface Methodology and Quality Assessment through UPLC Fingerprinting. ACS Omega. [Link]

• Li, J., et al. (2025). Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.1]octanes via Cascade Cyclizations. The Journal of Organic Chemistry. [Link]

• Zhang, Y., et al. (2020). Novel route for the synthesis of 8-oxa-3-azabicyclo[3.2.1]octane: One-pot aminocyclization of 2,5-tetrahydrofurandimethanol catalyzed by Pt/NiCuAlO. ResearchGate. [Link]

• U.S. Patent No. US20140080856A1. Crystalline forms of an 8-azabicyclo[3.2.1]octane compound.

• Wang, Y., et al. (2019). Ultrasonic Extraction of Tropane Alkaloids from Radix physochlainae Using as Extractant an Ionic Liquid with Similar Structure. Molecules. [Link]

• Smith, A. B., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• Rocío-Bautista, P., et al. (2022). Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances. Foods. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• Phenomenex. (2025). Flash Chromatography: Principles & Applications. [Link]

• SK pharmteco. Chiral Purity Analysis – Know What Both Hands Are Doing. [Link]

• Bickler, B. (2015). Organic amine flash purification using a novel stationary phase. ResearchGate. [Link]

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• 12. skpharmteco.com [skpharmteco.com]

Troubleshooting chiral resolution of 3-oxa-8-azabicyclo[3.2.1]octane enantiomers

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who are incorporating rigid bridged bicyclic amines into their scaffolds.

The compound 3-oxa-8-azabicyclo[3.2.1]octane is highly valued as a conformationally restricted bioisostere for morpholine. It significantly improves target selectivity and pharmacokinetic profiles in kinase inhibitors, such as those targeting mTOR and BCL6 1, 2. However, isolating its specific (1R,5S) or (1S,5R) enantiomers presents unique thermodynamic and chromatographic challenges.

Below is our definitive troubleshooting guide and FAQ for overcoming these bottlenecks.

Workflow for selecting and optimizing chiral resolution strategies for basic bicyclic amines.

FAQ 1: Diastereomeric Salt Resolution (Classical Approach)

Q: We are attempting classical diastereomeric salt resolution. Why is our enantiomeric excess (ee) stalling at ~60% despite multiple recrystallizations?

The Causality: Classical resolution relies on forming a pair of diastereomeric salts with an enantiopure acid. Because 3-oxa-8-azabicyclo[3.2.1]octane is a rigid, bridged bicycle, its diastereomeric salts often exhibit very similar crystal packing energies. If you use a standard 1:1 stoichiometric ratio of resolving agent to racemic amine, the more soluble diastereomer remains highly concentrated in the mother liquor. As the less soluble salt crystallizes, the high concentration of the opposite diastereomer leads to entrainment (co-crystallization), stalling your ee.

The Solution: Implement the Half-Equivalent Method 3. By adding only 0.5 equivalents of the chiral acid, you intentionally starve the system stoichiometrically. Only the least soluble diastereomeric salt forms and precipitates, while the opposite enantiomer remains in solution as an unreacted free base. This thermodynamic control drastically improves first-pass ee and reduces resolving agent consumption.

Quantitative Comparison of Resolving Agents for Bicyclic Amines

Resolving Agent	Structure Type	pKa1	Preferred Solvent	Typical First-Pass Yield	Key Advantage for Bicyclic Amines
(+)-Tartaric Acid	Linear dicarboxylic	~2.98	Methanol / Water	35 - 45%	High availability; forms robust hydrogen-bond networks 4.
(+)-Camphorsulfonic Acid	Bicyclic sulfonic	~1.20	Acetone / EtOAc	25 - 40%	Rigid bicyclic structure structurally complements the 3-oxa-8-azabicyclo[3.2.1]octane framework, often yielding higher diastereoselectivity 3, [[4]]().

Self-Validating Protocol: Half-Equivalent Salt Resolution

• Dissolution: Dissolve 1.0 equivalent of racemic 3-oxa-8-azabicyclo[3.2.1]octane in a minimum volume of warm methanol (50°C).

  • Validation Checkpoint: The solution must be completely clear. If cloudy, add methanol dropwise until visual clarity is achieved to prevent premature, unselective nucleation.

• Salt Formation: In a separate flask, dissolve 0.5 equivalents of (+)-tartaric acid in warm methanol. Add this dropwise to the amine solution under constant stirring.

• Controlled Crystallization: Remove the heat source and allow the flask to cool to room temperature at a rate of ~5°C per hour.

  • Validation Checkpoint: Do not crash-cool in an ice bath immediately. Rapid cooling traps impurities and the opposite enantiomer in the crystal lattice. Once room temperature is reached and initial crystals form, you may transfer to an ice bath (0-4°C) for 2 hours to maximize yield.

• Isolation & Free Base Recovery: Filter the crystals. To recover the enantiopure amine, suspend the salt in water, adjust the pH to >10 using 1M NaOH, and extract with dichloromethane (DCM). Dry the organic layer over Na₂SO₄ and concentrate.

FAQ 2: Chiral Chromatography (SFC/HPLC)

Q: We are transitioning to Chiral Supercritical Fluid Chromatography (SFC) for preparative scale-up. We observe severe peak tailing and overlapping fractions. How can we optimize the method?

The Causality: When scaling up the resolution of 3-oxa-8-azabicyclo[3.2.1]octane, SFC is preferred over HPLC due to the low viscosity and high diffusivity of supercritical CO₂, allowing for high throughput [[5]](). However, the secondary amine at the 8-position is highly basic. In a standard chiral stationary phase (CSP), this basic nitrogen engages in secondary, non-enantioselective interactions with residual acidic silanols on the silica support. This causes the compound to "drag" through the column, resulting in severe peak tailing.

The Solution: You must mask the acidic sites on the column. Introducing a basic additive into the alcoholic co-solvent competitively binds the silanols, ensuring the bicyclic amine interacts solely with the chiral selector.

Self-Validating Protocol: SFC Method Development

• Column Selection: Utilize an immobilized polysaccharide-based column. Daicel Chiralpak IC (cellulose tris(3,5-dichlorophenylcarbamate)) has demonstrated excellent baseline resolution for this specific scaffold 5.

• Mobile Phase Preparation: Prepare a co-solvent of Isopropanol (IPA) containing 0.5% Triethylamine (TEA).

  • Validation Checkpoint: Ensure the TEA is fully miscible and the solution is homogeneous before connecting it to the SFC pumps. Use fresh TEA to avoid degradation byproducts that can cause baseline drift.

• Isocratic Elution: Run the system at 95% supercritical CO₂ and 5% IPA (with 0.5% TEA) at a backpressure of 100 bar and a temperature of 35°C 5.

• Detection: Monitor via UV at 210-254 nm.

  • Validation Checkpoint: If peak tailing persists, incrementally increase the TEA concentration up to 1.0%, or switch the co-solvent from IPA to Methanol to alter the hydrogen-bonding dynamics with the stationary phase.

References

• Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones - ACS Publications (Journal of Medicinal Chemistry). 2

• Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor - ACS Publications. 1

• Chiral Resolution (Half-Equivalent Method) - Wikipedia. 3

• A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid - Benchchem. 4

• US Patent Application 2014/0343032 A1 (SFC Chiral Separation Methods) - Google Patents.5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chiral resolution - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Minimizing side products in 3-oxa-8-azabicyclo[3.2.1]octane derivatization

Welcome to the Technical Support Center for Bridged Morpholine Derivatization .

As a Senior Application Scientist, I have compiled this troubleshooting guide to address the unique synthetic challenges associated with 3-oxa-8-azabicyclo[3.2.1]octane . While this bridged morpholine is a privileged scaffold for improving metabolic stability, preventing CYP3A4-mediated oxidation, and enhancing the pharmacokinetic profiles of kinase inhibitors[1][2], its rigid bicyclic structure and sterically hindered bridgehead nitrogen introduce specific synthetic bottlenecks.

This guide is designed to provide you with causal explanations, self-validating protocols, and actionable solutions to minimize side products during your derivatization workflows.

Quantitative Data Summary: Reaction Profiles & Side Products

Before diving into specific troubleshooting steps, review this comparative table of common derivatization reactions, their typical side-product profiles, and the optimized parameters required to suppress them.

Reaction Type	Standard Condition	Primary Side Product	Causality	Optimized Condition	Expected Yield
Reductive Amination	NaBH(OAc)₃, DCE, RT	Unreacted starting material (up to 60%)	Steric hindrance prevents efficient iminium ion formation.	Ti(OiPr)₄ pre-complexation, 50 °C	>85%
Direct Alkylation	Alkyl halide (1.5 eq), K₂CO₃, DMF	Quaternary ammonium salt (Over-alkylation, 20-30%)	High nucleophilicity of the tertiary amine product in polar solvents.	Alkyl halide (1.0 eq), DIPEA, THF	>80%
Buchwald-Hartwig	Pd₂(dba)₃, BINAP, Cs₂CO₃	Protodehalogenated aryl (Reduced aryl, >50%)	Steric clash during amine coordination induces β -hydride elimination.	Pd₂(dba)₃, RuPhos , NaOtBu	75-90%
Boc Deprotection	4M HCl in Dioxane, 60 °C	Ring-opened amino alcohol (Ether cleavage, 10-15%)	Harsh anhydrous acid protonates the ether oxygen, promoting cleavage.	20% TFA in DCM, 0 °C to RT, 1h	>95%

FAQ & Troubleshooting Guide

Q1: I am trying to perform a reductive amination with an aldehyde, but my LC-MS shows mostly unreacted 3-oxa-8-azabicyclo[3.2.1]octane. How do I drive this to completion?

The Causality: The 8-aza bridgehead nitrogen is buried within the bicyclic framework, making it significantly more sterically hindered than a standard morpholine ring. Under standard conditions (e.g., stirring with sodium triacetoxyborohydride at room temperature), the initial condensation to form the iminium ion intermediate is thermodynamically unfavorable and kinetically slow[3]. The Solution: You must force the formation of the iminium ion before introducing the reducing agent. Utilizing a strong oxophilic Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)₄) acts as a water scavenger and tightly coordinates the oxygen of the carbonyl, driving the condensation forward.

Q2: When directly alkylating 3-oxa-8-azabicyclo[3.2.1]octane with benzyl bromide, I get a highly polar spot on my TLC that stays at the baseline. What is this side product?

The Causality: You are observing over-alkylation resulting in a quaternary ammonium salt. While the secondary amine is sterically hindered, once the first alkyl group is attached, the resulting tertiary amine retains a highly localized, nucleophilic lone pair. In highly polar, aprotic solvents like DMF with excess electrophile, the reaction does not stop at the tertiary amine. The Solution: Switch to a less polar solvent (THF or DCM) to decrease the stabilization of the highly polar transition state leading to the quaternary salt. Strictly limit the alkyl halide to 1.0 equivalent and use a bulky, non-nucleophilic base like DIPEA instead of inorganic carbonates.

Caption: Diagnostic workflow for optimizing N-alkylation of bridged morpholines.

Q3: My Buchwald-Hartwig cross-coupling with an aryl chloride is failing. I see complete consumption of the aryl chloride, but the major product is the hydrodehalogenated (reduced) aryl ring.

The Causality: This is a classic symptom of steric clash during the catalytic cycle. After the Pd(0) catalyst undergoes oxidative addition into the aryl chloride, the bulky 3-oxa-8-azabicyclo[3.2.1]octane must coordinate to the Pd(II) center. If your ligand (e.g., BINAP or dppf) does not create a sufficiently wide "pocket," the amine cannot displace the halide. Instead, the Pd(II) complex undergoes β -hydride elimination (often scavenging hydrogen from the solvent or alkoxide base), resulting in the reductive cleavage of the aryl halide (protodehalogenation)[4]. The Solution: You must use a highly sterically accommodating, electron-rich biaryl phosphine ligand. RuPhos or BrettPhos are specifically designed to facilitate the coupling of hindered secondary amines by preventing the formation of off-cycle bis-ligated palladium species and accelerating reductive elimination[5].

Caption: Buchwald-Hartwig catalytic cycle illustrating the steric clash pathway vs. productive coupling.

Validated Experimental Protocols

To ensure reproducibility and built-in quality control, follow these self-validating methodologies.

Protocol A: Optimized Reductive Amination (Ti(OiPr)₄ Mediated)

• Preparation: In an oven-dried flask under N₂, dissolve 3-oxa-8-azabicyclo[3.2.1]octane hydrochloride (1.0 eq) and the target aldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add N,N-diisopropylethylamine (DIPEA) (1.2 eq) to free-base the amine.

• Iminium Formation: Add Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 eq) dropwise. Stir the reaction mixture at 50 °C for 4 hours.

  • Self-Validation Checkpoint: Take a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. You should observe the complete disappearance of the starting amine mass and the appearance of the [M+H]⁺ peak corresponding to the iminium/imine intermediate. Do not proceed until this conversion is >95%.

• Reduction: Cool the reaction mixture to 0 °C. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (2.0 eq) in three portions over 15 minutes to control the exothermic hydrogen gas evolution.

• Completion: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench carefully with saturated aqueous NaHCO₃. Stir vigorously for 30 minutes until the titanium salts precipitate as a white solid. Filter through a pad of Celite, washing with DCM. Extract the filtrate with DCM, dry over anhydrous Na₂SO₄, and concentrate.

Protocol B: Sterically Accommodating Buchwald-Hartwig Coupling

• Catalyst Assembly: In a dried Schlenk tube, combine the aryl halide (1.0 eq), 3-oxa-8-azabicyclo[3.2.1]octane (1.2 eq), sodium tert-butoxide (NaOtBu) (1.5 eq), Pd₂(dba)₃ (2 mol%), and RuPhos (4 mol%).

• Inert Atmosphere: Evacuate the tube and backfill with dry N₂. Repeat this cycle three times. Strict exclusion of oxygen is critical to prevent the oxidation of the electron-rich RuPhos ligand.

• Solvent Addition: Add degassed, anhydrous toluene to achieve a 0.1 M concentration.

• Reaction: Seal the tube and heat at 90 °C for 8 hours.

  • Self-Validation Checkpoint: Observe the physical state of the reaction. A successful catalytic turnover is visually indicated by a color shift from dark purple/red (Pd₂(dba)₃) to a golden-brown homogeneous solution, accompanied by the visible precipitation of the NaX salt (e.g., NaCl or NaBr) on the walls of the flask.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash chromatography.

References

• Foote, K. M., et al. "Discovery and Characterization of AZD6738, a Potent Inhibitor of Ataxia Telangiectasia Mutated and Rad3 Related (ATR) Kinase with Application as an Anticancer Agent." Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Keri, R. S., et al. "Morpholine as a privileged scaffold for neurodegenerative disease therapeutics." PMC - NIH. Available at:[Link]

• Matsuura, T., et al. "Discovery of CH7057288 as an Orally Bioavailable, Selective, and Potent pan-TRK Inhibitor." Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Wang, X., et al. "Discovery and Characterization of Potent, Selective, and Orally Bioavailable 7-Azaindazole AXL Receptor Tyrosine Kinase Inhibitors." Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

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Reference Data & Comparative Studies

Enantiomeric comparison of (1R,5S)- vs (1S,5R)-3-oxa-8-azabicyclo[3.2.1]octane

An objective analysis of (1R,5S)- vs (1S,5R)-3-oxa-8-azabicyclo[3.2.1]octane requires an immediate and rigorous stereochemical reality check. While commercial chemical databases and supplier catalogs frequently list these as distinct entities, the unsubstituted 3-oxa-8-azabicyclo[3.2.1]octane scaffold is fundamentally a meso compound [1].

Because an internal plane of symmetry ( σ ) passes directly through the N8 and O3 atoms—bisecting the C2–C4 and C6–C7 bridges—the molecule is strictly achiral ( Cs​ point group). Consequently, the (1R,5S) and (1S,5R) nomenclatures describe the exact same, superimposable molecule[1].

However, this structural rigidity is precisely what makes the scaffold a highly prized morpholine bioisostere in modern medicinal chemistry. When the internal symmetry is broken (via substitution) or when the meso scaffold interacts with a chiral biological pocket, enantiomeric and prochiral distinctions become critical. This guide evaluates the performance of the 3-oxa-8-azabicyclo[3.2.1]octane scaffold against standard alternatives and outlines the experimental causality for its desymmetrization.

Pharmacological Performance: The Bridged Scaffold vs. Morpholine

In drug development, replacing a flexible morpholine or piperazine ring with the conformationally restricted 3-oxa-8-azabicyclo[3.2.1]octane scaffold dramatically alters the pharmacokinetic and pharmacodynamic landscape.

This strategy has been successfully employed in the development of highly selective mTORC1/2 inhibitors (e.g., PQR620 and PQR309 analogs)[2][3] and in vivo BCL6 chemical probes[4]. The rigid bicyclic structure forces the oxygen and nitrogen heteroatoms into a fixed spatial arrangement, minimizing the entropic penalty upon target binding and exploiting specific steric pockets that flexible rings cannot access.

Quantitative Performance Comparison

Property / Metric	Standard Morpholine	3-oxa-8-azabicyclo[3.2.1]octane	Causality / Mechanistic Driver
Conformational State	Flexible (Rapid chair-chair interconversion)	Rigid (Locked bridged bicyclic)	The bridged C6-C7 ethylene unit locks the heteroatom vector, reducing entropic loss during target engagement[2].
Topological Polar Surface Area (TPSA)	21.3 Ų	21.3 Ų	Despite the added steric bulk, the hydrogen bond donor/acceptor count remains identical, preserving membrane permeability[1].
Kinase Selectivity (mTOR vs PI3K)	Poor (Binds both hinge regions equally)	Excellent (>100-fold for mTOR)	The bridged bulk perfectly occupies the deeper Phe961Leu pocket in mTOR, causing a steric clash in the shallower PI3K hinge[3].
Metabolic Stability (Microsomal Clearance)	Moderate (Susceptible to α -oxidation)	High (Sterically shielded)	The bicyclic framework sterically shields the α -carbons adjacent to the heteroatoms, preventing rapid cytochrome P450-mediated oxidation[4].

Target Engagement & Selectivity Pathway

To visualize how this rigid scaffold outperforms flexible alternatives, we must map its target engagement. In the context of oncology, differentiating mTOR from PI3K is notoriously difficult due to structural homology. The 3-oxa-8-azabicyclo[3.2.1]octane scaffold acts as a mechanical "key" that only fits the slightly larger mTOR lock.

Fig 1. Target engagement and selectivity profile of the bridged morpholine scaffold.

Experimental Methodologies: A Self-Validating System

To utilize this scaffold effectively, researchers must employ self-validating protocols. First, one must analytically prove the achirality of the base scaffold to prevent artifactual data in downstream assays. Second, one must utilize desymmetrization techniques if true (1R,5S) and (1S,5R) enantiomeric derivatives are required for Structure-Activity Relationship (SAR) profiling.

Protocol 1: Chromatographic Verification of Achirality (Meso Validation)

Causality: Before incorporating the scaffold into a complex API, you must confirm that the commercial batch is not an erroneously labeled chiral derivative. A meso compound must yield a single peak under strictly chiral conditions.

• System Preparation: Equilibrate a Supercritical Fluid Chromatography (SFC) system equipped with a Chiralpak IC column (4.6 x 250 mm, 5 µm).

• Mobile Phase: Set an isocratic flow of 80% CO₂ / 20% Methanol (with 0.1% Diethylamine to suppress secondary interactions with the basic N8 atom).

• Control Validation: Inject a known racemic mixture of a chiral morpholine analog (e.g., 3-methylmorpholine) to validate the column's resolving power. Ensure baseline resolution ( Rs​>1.5 ).

• Sample Injection: Inject 10 µL of the 3-oxa-8-azabicyclo[3.2.1]octane sample (1 mg/mL in MeOH).

• Data Analysis: A single, sharp chromatographic peak confirms the Cs​ symmetric (meso) nature of the unsubstituted scaffold.

Protocol 2: Chemical Desymmetrization via Asymmetric Functionalization

Causality: To generate true (1R,5S) vs (1S,5R) functional differences, the σ -plane must be broken. This is typically achieved by substituting the C6 or C7 positions.

• Precursor Activation: Protect the N8 position of 3-oxa-8-azabicyclo[3.2.1]octane using Boc-anhydride in DCM with triethylamine to yield the N-Boc-meso intermediate.

• Asymmetric Deprotonation: Cool the reaction vessel to -78°C under Argon. Introduce a chiral lithium amide base (e.g., (-)-sparteine/s-BuLi complex). The chiral base will selectively abstract a proton from one of the enantiotopic bridgehead-adjacent carbons (C6 or C7).

• Electrophilic Trapping: Quench the chiral carbanion with an electrophile (e.g., methyl iodide or a fluorinating agent).

• Resolution & Cleavage: Purify the resulting chiral derivative via silica gel chromatography. Remove the Boc group using 4M HCl in Dioxane to yield the enantiopure substituted (1R,5S) or (1S,5R) scaffold.

Fig 2. Stereochemical validation and desymmetrization workflow of the meso scaffold.

References

• PubChem Compound Summary for CID 15235179, 3-Oxa-8-azabicyclo[3.2.1]octane. National Center for Biotechnology Information. Available at:[Link]

• A Conformational Restriction Strategy for the Identification of a Highly Selective Pyrimido-pyrrolo-oxazine mTOR Inhibitor. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Advanced In Vivo Efficacy Comparison of Bridged Morpholine Bioisosteres in Kinase Inhibitor Development

As drug discovery programs increasingly seek to "escape from flatland," the strategic replacement of planar functional groups with sp³-rich bioisosteres has become a cornerstone of modern medicinal chemistry. For decades, the morpholine ring has been a privileged scaffold, particularly in the development of phosphoinositide 3-kinase (PI3K) and mechanistic target of rapamycin (mTOR) inhibitors, due to its favorable balance of lipophilicity, basicity, and hydrogen-bonding capabilities [1].

However, standard morpholines often yield pan-PI3K/mTOR inhibitors. To achieve exquisite kinase selectivity, improve metabolic stability, and enhance central nervous system (CNS) penetrance, researchers have turned to bridged morpholine bioisosteres (e.g., 3-oxa-8-azabicyclo[3.2.1]octane).

As a Senior Application Scientist, I have designed this guide to objectively compare the in vivo efficacy and pharmacokinetic (PK) performance of bridged morpholine bioisosteres against their unbridged counterparts. We will explore the structural causality behind their performance and provide self-validating experimental protocols for your own preclinical workflows.

The Mechanistic Rationale: Structural Causality of Selectivity

The decision to incorporate a bridged morpholine is rarely arbitrary; it is driven by precise structural biology. Both PI3K and mTOR belong to the same kinase family and share high sequence homology in their ATP-binding catalytic clefts. Unbridged morpholines (found in compounds like Pictilisib) fit comfortably into the hinge regions of both kinases.

However, the ATP-binding pocket of mTOR is significantly deeper than the shallower pocket of PI3K [2]. By introducing a steric bulk via an ethylene bridge (e.g., 3,5-bridged morpholine), the bioisostere creates a severe steric clash with the Val882/Val851 residues in the PI3K hinge region, completely abolishing PI3K binding. Conversely, the deeper mTOR pocket readily accommodates this three-dimensional bulk [3].

Diagram 1: PI3K/mTOR pathway showing how bridged morpholines exploit pocket depth for selectivity.

Quantitative Comparison: Bridged vs. Unbridged Morpholines

To demonstrate the tangible benefits of this bioisosteric replacement, we compare two highly characterized bridged morpholine inhibitors—PQR620 [4] and WYE-125132 (WYE-132) [5]—against standard unbridged reference compounds.

PQR620 utilizes two 3-oxa-8-azabicyclo[3.2.1]octan-8-yl groups on a triazine core, while WYE-132 incorporates a 2,6-bridged morpholine on a pyrazolopyrimidine scaffold.

Table 1: In Vitro & In Vivo Performance Comparison

Property / Metric	Unbridged Morpholine (e.g., Pictilisib)	PQR620 (Bis-Bridged Morpholine)	WYE-125132 (Bridged Morpholine)
Primary Target(s)	Pan-PI3K / mTOR	mTORC1 / mTORC2	mTORC1 / mTORC2
Selectivity (mTOR vs PI3Kα)	~1 to 10-fold	> 1,000-fold	> 5,000-fold
Lipophilicity (LogD/LogP)	Moderate/High	Reduced (Higher sp³ fraction)	Reduced
Brain Penetrance	Poor to Moderate	Excellent (Brain/Plasma ratio ~1)	Moderate to Good
In Vivo Efficacy Model	OVCAR-3 / U87MG	OVCAR-3 (Ovarian), Lymphomas	MDA361 (Breast), HCT116
PD Biomarker Suppression	p-AKT (T308 & S473), p-S6	p-AKT (S473), p-S6	p-AKT (S473), p-S6
In Vivo Dosing (Mice)	100 mg/kg (Oral)	30 - 100 mg/kg (Oral)	6 - 50 mg/kg (Oral / IV)

Key Takeaway: The bridged morpholine not only drives extreme target selectivity (preventing off-target PI3K-mediated toxicity, such as hyperglycemia) but also significantly enhances the polar surface area and 3D conformation, leading to superior blood-brain barrier (BBB) crossing—a critical factor for treating CNS malignancies and metastases [1].

Standardized Experimental Protocol: In Vivo Efficacy & PK/PD

To ensure trustworthiness and reproducibility, any preclinical evaluation of a bioisostere must be a self-validating system. This means combining tumor volume measurements (Efficacy) with simultaneous pharmacokinetic (Exposure) and pharmacodynamic (Target Engagement) readouts. If a tumor shrinks, you must prove it was because the drug reached the tumor and inhibited the intended target.

Diagram 2: Self-validating in vivo workflow integrating PK, PD, and Efficacy readouts.

Step-by-Step Methodology

Phase 1: Xenograft Establishment & Randomization

• Cell Preparation: Harvest exponentially growing target cancer cells (e.g., OVCAR-3 for PQR620, or MDA361 for WYE-132). Resuspend at 5×106 cells per 100 µL in a 1:1 mixture of cold PBS and Matrigel.

• Inoculation: Inject 100 µL of the cell suspension subcutaneously into the right flank of 6-8 week old female BALB/c nude mice.

• Randomization: Monitor tumor growth using digital calipers. Once tumors reach an average volume of 150–200 mm³ (calculated as V=(length×width2)/2 ), randomize mice into vehicle control and treatment groups (n=8-10 per group). Causality Note: Randomizing at this volume ensures tumors are fully established and vascularized, preventing false positives from delayed engraftment.

Phase 2: Formulation and Dosing

• Formulation: Dissolve the bridged morpholine compound in 20% sulfobutyl-ether-β-cyclodextrin (SBECD) or a suitable PEG400/Tween-80 vehicle.

  • Expert Insight: Bridged morpholines possess improved aqueous solubility over flat aromatics, but complexation agents like SBECD are critical to ensure consistent gastrointestinal absorption and minimize inter-subject PK variability.

• Administration: Administer the compound via oral gavage (PO) daily (e.g., 50 mg/kg) for 14-21 days. Dose the control group with an equivalent volume of the vehicle.

Phase 3: Pharmacokinetic (PK) & Pharmacodynamic (PD) Validation

• Tissue Collection: On day 7 and at the end of the study, sacrifice a subset of mice (n=3) at Tmax​ (typically 1-3 hours post-dose). Collect blood (plasma) and rapidly excise the tumor and brain tissue. Snap-freeze in liquid nitrogen.

• PK Analysis: Homogenize tissues and extract the compound using protein precipitation (acetonitrile). Quantify compound concentrations in plasma and brain using LC-MS/MS. Calculate the Brain/Plasma ratio to validate CNS penetrance.

• PD Biomarker Immunoblotting:

  • Lyse tumor tissues in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Perform Western blotting for p-S6 (Thr389) and p-AKT (Ser473) .

  • Causality Note: p-S6 is a downstream readout of mTORC1, while p-AKT (Ser473) is directly phosphorylated by mTORC2. Measuring both confirms dual-complex inhibition. Crucially, verify that p-AKT (Thr308) (a PI3K/PDK1 dependent site) remains unaffected, proving the bridged morpholine successfully avoided PI3K inhibition in vivo [5].

Phase 4: Efficacy and Toxicity Readouts

• Tumor Volume: Measure tumors 2-3 times weekly. Calculate the %T/C (Treatment vs. Control) ratio at the end of the study.

• Tolerability: Monitor body weight bi-weekly. A body weight loss of >10% indicates systemic toxicity. Bridged morpholines typically show excellent tolerability profiles due to their high kinase selectivity, avoiding the severe insulin resistance often associated with pan-PI3K inhibitors.

Conclusion

The transition from planar morpholines to bridged bioisosteres represents a triumph of structure-based drug design. As demonstrated by compounds like PQR620 and WYE-125132, incorporating a bridged morpholine is a highly effective strategy to force steric exclusion of off-target kinases (PI3K), while simultaneously optimizing 3D physicochemical properties for superior in vivo efficacy and brain penetrance. When evaluating these compounds, implementing a rigorous, self-validating PK/PD/Efficacy workflow is essential to prove that the structural modification translates directly to targeted biological outcomes.

References

• Al-Ghorbani, M., et al. "Occurrence of Morpholine in Central Nervous System Drug Discovery." ACS Chemical Neuroscience, 2021.[Link]

• Marone, R., et al. "Chemical and Structural Strategies to Selectively Target mTOR Kinase." Cancer Letters, 2022.[Link]

• Zask, A., et al. "Recent development of ATP-competitive small molecule phosphatidylinostitol-3-kinase inhibitors as anticancer agents." Oncotarget, 2017.[Link]

• Rageot, D., et al. "Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor." Journal of Medicinal Chemistry, 2018.[Link]

• Yu, K., et al. "Beyond Rapalog Therapy: Preclinical Pharmacology and Antitumor Activity of WYE-125132, an ATP-Competitive and Specific Inhibitor of mTORC1 and mTORC2." Cancer Research, 2010.[Link]

The Unambiguous Arbitrator: A Comparative Guide to the X-ray Crystallography Validation of (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane Structures

In the landscape of modern drug discovery and development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of rational drug design, patent protection, and regulatory approval. For complex chiral molecules such as the (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane scaffold, a rigid bicyclic system with defined stereocenters, unambiguous structural validation is paramount. This guide provides an in-depth comparison of X-ray crystallography with alternative analytical techniques for the structural elucidation of this important chemical entity, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Imperative of Stereochemical Integrity in Bicyclic Scaffolds

The (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane core is a privileged scaffold in medicinal chemistry, appearing in a variety of biologically active compounds. Its rigid conformation orients substituents in well-defined spatial arrangements, which dictates molecular recognition at the target binding site. An incorrect stereochemical assignment can lead to the pursuit of inactive or even toxic enantiomers, resulting in significant wasted resources and time. Therefore, the initial and unequivocal confirmation of the absolute and relative stereochemistry is a critical-path activity in any drug development program centered on this scaffold.

X-ray Crystallography: The Gold Standard for Structural Validation

Single-crystal X-ray diffraction remains the most definitive method for determining the three-dimensional structure of a molecule.[1] It provides a direct visualization of the atomic arrangement in the crystalline state, yielding precise bond lengths, bond angles, and, crucially for chiral molecules, the absolute configuration.

The Causality Behind the Crystalline State

The journey to a crystal structure begins with the often-challenging task of growing a single crystal of suitable quality. This process is governed by the principles of thermodynamics and kinetics, where the goal is to slowly decrease the solubility of the molecule in a given solvent system to encourage the orderly arrangement of molecules into a crystal lattice. The choice of solvents and crystallization techniques is a multi-parametric optimization problem, often guided by the polarity and hydrogen bonding capabilities of the molecule and potential co-formers.

Experimental Workflow: From Crystal to Structure

The process of X-ray crystallography can be broken down into four main stages: crystallization, data collection, structure solution, and refinement.[2]

Caption: The workflow of single-crystal X-ray crystallography.

Experimental Protocol: X-ray Crystallography of a (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane Derivative

This protocol is based on the successful crystallization and structure determination of a closely related bicyclic lactam, (1R,5S,8R)-1,8-Dihydroxy-6-oxa-3-azabicyclo[3.2.1]octan-2-one.[3]

1. Crystal Growth (Vapor Diffusion Method):

• Materials:

  • Purified (1R,5S)-3-oxa-8-azabicyclo[3.2.1]octane derivative (>99% purity).

  • Crystallization-grade solvents (e.g., methanol, ethyl acetate, hexane).

  • 96-well crystallization plates or small glass vials.

  • Microscope with polarizing filters.

• Procedure:

  • Prepare a concentrated solution of the compound (e.g., 10-20 mg/mL) in a suitable solvent (e.g., methanol).

  • In a larger reservoir (the well of a 96-well plate or a larger vial), place a less polar, more volatile anti-solvent (e.g., ethyl acetate or a mixture of ethyl acetate and hexane).

  • Pipette a small drop (1-2 µL) of the compound solution onto a coverslip or the sitting drop post.

  • Seal the well or vial. The anti-solvent will slowly diffuse into the drop, reducing the solubility of the compound and inducing crystallization.

  • Incubate at a constant temperature (e.g., 4°C or room temperature) and monitor for crystal growth over several days to weeks.

2. Crystal Mounting and Data Collection:

• Procedure:

  • Under a microscope, carefully select a single, well-formed crystal with sharp edges.

  • Mount the crystal on a cryoloop and flash-cool it in a stream of liquid nitrogen to prevent radiation damage during data collection.

  • Mount the cryoloop on the goniometer head of the X-ray diffractometer.

  • Collect a full sphere of diffraction data using a suitable X-ray source (e.g., a home source with a copper or molybdenum anode, or a synchrotron beamline for very small or weakly diffracting crystals). Data collection parameters (exposure time, frame width) will be optimized based on the crystal's diffraction quality.

3. Structure Solution and Refinement:

• Software: SHELXS/SHELXT for structure solution, SHELXL for refinement, and Olex2 or PLATON for visualization and analysis.

• Procedure:

  • Data Processing: Integrate the raw diffraction images and scale the data to obtain a set of unique reflection intensities.

  • Space Group Determination: The software will analyze the systematic absences in the diffraction data to determine the crystal system and space group.

  • Structure Solution: Use direct methods (for small molecules) to solve the phase problem and obtain an initial electron density map.

  • Model Building: Identify the atoms of the molecule in the electron density map and build an initial structural model.

  • Refinement: Refine the atomic coordinates, displacement parameters (describing thermal motion), and other parameters against the experimental data to improve the agreement between the calculated and observed structure factors.

  • Absolute Structure Determination: For chiral molecules in non-centrosymmetric space groups, the Flack parameter will be refined to determine the absolute configuration. A value close to 0 indicates the correct enantiomer has been modeled.

  • Validation: The final model is validated by checking various crystallographic parameters, such as the R-factors (R1, wR2), goodness-of-fit, and the final difference electron density map. The final structure is typically deposited in the Cambridge Crystallographic Data Centre (CCDC) as a Crystallographic Information File (CIF).

Alternative and Complementary Validation Techniques

While X-ray crystallography provides the most definitive structural information, it is not always feasible due to difficulties in obtaining suitable crystals. In such cases, a combination of other analytical techniques is employed to build a comprehensive and convincing case for the proposed structure.

Sources

• 1. Manualy Setting up 2D experiments | Nuclear Magnetic Resonance Facility [sites.uwm.edu]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. researchgate.net [researchgate.net]